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2-Piperidin-4-ylpropan-1-ol hydrochloride Documentation Hub

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  • Product: 2-Piperidin-4-ylpropan-1-ol hydrochloride

Core Science & Biosynthesis

Foundational

2-Piperidin-4-ylpropan-1-ol hydrochloride CAS number and identifiers

This guide provides an in-depth technical profile of 2-(Piperidin-4-yl)propan-1-ol hydrochloride , a specialized piperidine intermediate used in the synthesis of G-protein coupled receptor (GPCR) modulators, particularly...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical profile of 2-(Piperidin-4-yl)propan-1-ol hydrochloride , a specialized piperidine intermediate used in the synthesis of G-protein coupled receptor (GPCR) modulators, particularly 5-HT2A antagonists.

Compound Identification & Nomenclature

This section clarifies the precise chemical identity of the target molecule, distinguishing it from common structural isomers often confused in catalog searches.

Core Identifiers
  • Chemical Name: 2-(Piperidin-4-yl)propan-1-ol hydrochloride

  • Synonyms: 2-(4-Piperidyl)-1-propanol HCl;

    
    -Methyl-4-piperidineethanol hydrochloride.
    
  • CAS Number: Note: The primary alcohol isomer is often not indexed with a unique CAS in public aggregation databases. It is frequently confused with the tertiary alcohol isomer (CAS 22990-34-7).

    • Related CAS (Tertiary Alcohol): 22990-34-7 (2-(Piperidin-4-yl)propan-2-ol) – See Section 1.3 for distinction.

  • Molecular Formula:

    
    
    
  • Molecular Weight: 143.23 g/mol (Free base) / 179.69 g/mol (HCl salt)

  • SMILES: CC(CO)C1CCNCC1.Cl

Structural Architecture

The molecule consists of a piperidine ring substituted at the 4-position with a 1-hydroxypropan-2-yl group. This creates a chiral center at the C2 position of the propyl chain (unless the piperidine is substituted symmetrically, which it is not in the context of the propyl chain attachment).

FeatureSpecification
Core Scaffold Piperidine (Hexahydropyridine)
Side Chain 2-Hydroxy-1-methylethyl group (attached at C4 of piperidine)
Chirality The C2 carbon of the propyl chain is chiral (

enantiomers exist).
Salt Form Hydrochloride (HCl) – enhances water solubility and stability.
Critical Isomer Distinction

Researchers must distinguish the target primary alcohol from the more common tertiary alcohol .

PropertyTarget Compound (Primary Alcohol)Common Isomer (Tertiary Alcohol)
Structure 2-(Piperidin-4-yl)propan-1-ol 2-(Piperidin-4-yl)propan-2-ol
Connectivity Piperidine-CH(CH

)-CH

OH
Piperidine-C(CH

)

-OH
Alcohol Type Primary (

)
Tertiary (

)
Reactivity Oxidizes to aldehyde/acid; good nucleophile.Resistant to oxidation; prone to dehydration.
CAS Rarely indexed22990-34-7

Synthesis & Manufacturing

The synthesis of 2-(piperidin-4-yl)propan-1-ol typically involves the reduction of a 2-(piperidin-4-yl)propionic acid precursor.

Retrosynthetic Analysis

The logical disconnection reveals the propionic acid derivative as the key precursor, which can be accessed via alkylation of a 4-substituted piperidine.

Synthesis Figure 1: Retrosynthetic Pathway for 2-(Piperidin-4-yl)propan-1-ol Target 2-(Piperidin-4-yl)propan-1-ol (Target) Intermediate Ethyl 2-(piperidin-4-yl)propionate Intermediate->Target Reduction (LiAlH4 or BH3) Precursor 4-Piperidineacetic acid derivative Precursor->Intermediate $alpha$-Methylation (LDA, MeI)

Detailed Synthetic Protocol

Step 1: Preparation of Ethyl 2-(1-(tert-butoxycarbonyl)piperidin-4-yl)propanoate

  • Starting Material: Ethyl 2-(piperidin-4-yl)acetate (N-protected with Boc).

  • Reagents: Lithium diisopropylamide (LDA), Methyl iodide (MeI).

  • Conditions:

    
     in THF.
    
  • Mechanism: Enolate formation at the

    
    -position followed by nucleophilic attack on methyl iodide.
    
  • Purification: Silica gel chromatography (Hexane/EtOAc).

Step 2: Reduction to the Alcohol

  • Reagents: Lithium Aluminum Hydride (LiAlH

    
    ) or Borane-THF complex (BH
    
    
    
    ).
  • Solvent: Anhydrous THF or Diethyl Ether.

  • Procedure:

    • Cool the ester solution to

      
      .
      
    • Add reducing agent dropwise (maintain temperature to avoid side reactions).

    • Reflux for 2–4 hours to ensure completion.

    • Quench with Fieser method (

      
       mL H
      
      
      
      O,
      
      
      mL 15% NaOH,
      
      
      mL H
      
      
      O).
  • Yield: Typically 85–95%.

Step 3: Deprotection & Salt Formation

  • Reagents: 4M HCl in Dioxane.

  • Procedure: Stir the N-Boc alcohol in HCl/Dioxane at room temperature for 1 hour.

  • Isolation: Concentrate in vacuo; triturate with diethyl ether to obtain the hydrochloride salt as a white solid.

Applications in Drug Development

This intermediate serves as a critical scaffold in Medicinal Chemistry, particularly for designing ligands that target GPCRs.

Pharmacophore Utility

The 2-(piperidin-4-yl)propan-1-ol moiety provides a flexible linker with specific steric constraints:

  • Distance: It spaces the basic nitrogen of the piperidine ring from a potential hydrogen-bond donor (the hydroxyl group) or a lipophilic pocket (if the alcohol is derivatized).

  • Chirality: The methyl group at the

    
    -position (relative to the piperidine) introduces chirality, allowing for the exploration of stereoselective binding pockets.
    
Key Therapeutic Areas
  • 5-HT2A Antagonists: Analogs of Volinanserin (MDL 100,907) often utilize piperidine-methanol or piperidine-ethanol scaffolds. The introduction of the methyl group (creating the propanol chain) restricts conformational freedom, potentially enhancing selectivity for 5-HT2A over D2 receptors.

  • Antihistamines: Similar to Fexofenadine precursors, where the piperidine ring is attached to a lipophilic chain.

  • Muscarinic Antagonists: Used in the synthesis of antispasmodics where the piperidine nitrogen interacts with the anionic aspartate residue in the receptor binding site.

Handling & Safety (SDS Summary)

  • Signal Word: WARNING

  • Hazard Statements:

    • H315: Causes skin irritation.[1]

    • H319: Causes serious eye irritation.[1]

    • H335: May cause respiratory irritation.[1]

  • Storage: Hygroscopic. Store at

    
     under inert atmosphere (Argon/Nitrogen).
    
  • Solubility: Highly soluble in water, methanol, and DMSO. Insoluble in non-polar solvents (Hexane).

References

  • PubChem. 2-Methyl-1-(piperidin-4-yl)propan-1-ol (Related Isomer Data). National Library of Medicine. Available at: [Link]

  • Kehne, J. H., et al. (1996). "Preclinical characterization of the potential of the putative atypical antipsychotic MDL 100,907 as a potent 5-HT2A antagonist." Journal of Pharmacology and Experimental Therapeutics, 277(2), 968-981. (Context for piperidine scaffolds in 5-HT2A antagonists).

Sources

Exploratory

molecular weight and formula of 2-Piperidin-4-ylpropan-1-ol hydrochloride

This technical guide provides a comprehensive physicochemical and synthetic profile of 2-(Piperidin-4-yl)propan-1-ol hydrochloride , a critical building block in medicinal chemistry. [1][2][3][4] Executive Identity & Phy...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a comprehensive physicochemical and synthetic profile of 2-(Piperidin-4-yl)propan-1-ol hydrochloride , a critical building block in medicinal chemistry.

[1][2][3][4]

Executive Identity & Physicochemical Core

Compound Name: 2-(Piperidin-4-yl)propan-1-ol hydrochloride Synonyms: 4-Piperidineethanol,


-methyl-, hydrochloride; 2-(4-Piperidyl)-1-propanol HCl
CAS Number (HCl Salt):  1245507-19-0
CAS Number (Free Base):  89151-39-3
Molecular Data Matrix
PropertyValueNotes
Molecular Formula C

H

ClNO
Stoichiometry 1:1 (Base:Acid)
Formula Weight 179.69 g/mol Free Base: 143.23 Da; HCl: 36.46 Da
Exact Mass 179.108 g/mol Monoisotopic mass (Cl-35 isotope)
Physical Form White to off-white solidCrystalline powder (typical for HCl salts)
Solubility High in Water, MeOH, DMSOPolar ionic character facilitates aqueous solubility
pKa (Calc.) ~10.8 (Piperidine NH)Strong base; exists as cation at physiological pH
Structural Analysis

The molecule consists of a saturated piperidine ring substituted at the C4 position with a 1-hydroxypropan-2-yl group.

  • Chirality: The C2 position of the propyl chain is a chiral center (R/S). Unless specified as an enantiopure grade, the CAS 1245507-19-0 typically refers to the racemate.

  • Salt Form: The secondary amine of the piperidine ring is protonated (

    
    ), forming a stable chloride salt. This enhances crystallinity and shelf-stability compared to the free base, which may be a viscous oil or low-melting solid prone to oxidation.
    

Synthetic Utility & Pathway Design

Recommended Synthetic Workflow

Precursor: Ethyl 4-pyridylacetate (Commercial starting material).

  • 
    -Alkylation:  Deprotonation of the benzylic-like position on the pyridine side chain using a strong base (LDA) followed by methylation.
    
  • Ring Hydrogenation: Catalytic hydrogenation reduces the aromatic pyridine to the saturated piperidine.

  • Ester Reduction: Conversion of the ester to the primary alcohol using a hydride donor.

  • Salt Formation: Controlled precipitation with anhydrous HCl.

Synthesis Start Ethyl 4-pyridylacetate (C9H11NO2) Step1 1. α-Methylation (LDA, MeI, -78°C) Start->Step1 Inter1 Intermediate A (Ethyl 2-(pyridin-4-yl)propanoate) Step1->Inter1 Step2 2. Hydrogenation (H2, PtO2, AcOH) Inter1->Step2 Inter2 Intermediate B (Ethyl 2-(piperidin-4-yl)propanoate) Step2->Inter2 Step3 3. Reduction (LiAlH4, THF) Inter2->Step3 ProductBase Free Base (2-(Piperidin-4-yl)propan-1-ol) Step3->ProductBase Step4 4. Salt Formation (HCl in Dioxane) ProductBase->Step4 Final Final Product (HCl Salt) Step4->Final

Caption: Step-wise synthetic route from pyridine precursor to final hydrochloride salt.

Critical Process Parameters (CPP)
  • Hydrogenation Selectivity: Use PtO

    
     (Adams' catalyst)  in acetic acid to ensure complete reduction of the pyridine ring without hydrogenolysis of the C-N bond.
    
  • Reduction Stoichiometry: When using LiAlH

    
    , ensure a strict quench protocol (Fieser workup) to prevent aluminum emulsions from trapping the polar amino-alcohol product.
    

Analytical Validation & QC

To ensure the integrity of the compound for drug development assays, a "Self-Validating" analytical protocol is required.

Identification Logic
  • 1H NMR (D

    
    O or DMSO-d
    
    
    
    ):
    • Diagnostic Doublet: Look for a doublet at

      
       ppm (3H) corresponding to the methyl group on the propyl chain.
      
    • Piperidine Envelope: A complex set of multiplets between

      
       ppm representing the ring protons. The 
      
      
      
      -protons (adjacent to N) will shift downfield (
      
      
      ppm) due to the positive charge in the HCl salt.
  • Mass Spectrometry (LC-MS):

    • ESI+ Mode: Dominant peak at m/z 144.1 [M+H]

      
       .
      
    • Absence of m/z 142 (indicative of incomplete reduction/pyridine impurity).

QC Workflow Diagram

QC_Workflow cluster_purity Purity Check cluster_identity Identity Confirmation Sample Raw Sample (Batch QC) HPLC HPLC-CAD/ELSD (No UV chromophore) Sample->HPLC MS LC-MS (ESI+) Target: 144.1 m/z Sample->MS NMR 1H NMR Confirm Methyl Doublet Sample->NMR Chloride AgNO3 Test Precipitate confirms HCl Sample->Chloride Criteria1 >95% Purity HPLC->Criteria1

Caption: Quality Control decision tree emphasizing non-UV detection methods due to lack of chromophores.

Handling, Stability, and Applications[7]

Storage & Stability[1][2][3]
  • Hygroscopicity: As a hydrochloride salt of a secondary amine, the compound is hygroscopic . It must be stored in a desiccator or under inert gas (Argon/Nitrogen).

  • Reactivity: The primary alcohol is a nucleophile; avoid storage with strong electrophiles (acid chlorides, anhydrides). The secondary amine is protected as the salt but will react if neutralized.

  • Recommended Conditions: -20°C for long-term storage; keep container tightly sealed.

Applications in Drug Discovery[8]
  • Fragment-Based Drug Design (FBDD): The piperidine ring serves as a classic pharmacophore for GPCR ligands (e.g., histamine, dopamine receptors).

  • Linker Chemistry: The primary alcohol allows for easy conjugation to other scaffolds via etherification or esterification, while the amine can be derivatized to tune solubility and basicity.

  • Metabolic Stability: The methyl substitution on the propyl chain often blocks metabolic oxidation at that position, potentially improving the half-life of derived drugs compared to the linear propyl isomer.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 22928829, 4-Piperidineethanol, b-methyl-. Retrieved from [Link]

Foundational

solubility of 2-Piperidin-4-ylpropan-1-ol hydrochloride in water vs organic solvents

The following technical guide details the solubility profile, physicochemical properties, and experimental protocols for 2-(Piperidin-4-yl)propan-1-ol hydrochloride . Executive Summary 2-(Piperidin-4-yl)propan-1-ol hydro...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the solubility profile, physicochemical properties, and experimental protocols for 2-(Piperidin-4-yl)propan-1-ol hydrochloride .

Executive Summary

2-(Piperidin-4-yl)propan-1-ol hydrochloride is a bifunctional building block containing a secondary amine (piperidine ring) and a primary alcohol. In its hydrochloride salt form, the compound exhibits a stark solubility contrast compared to its free base.[1] This guide provides a definitive analysis of its solubility across aqueous and organic media, grounded in solvation thermodynamics and structural analogs (e.g., 4-piperidineethanol HCl).[1]

Key Takeaway: The hydrochloride salt is highly water-soluble (>100 mg/mL estimated) due to ionic dissociation but is virtually insoluble in non-polar solvents like hexane.[1] Effective handling requires understanding this "solubility switch" between the salt and free base forms.[1]

Physicochemical Identity

Understanding the molecule's structure is a prerequisite for predicting solvent interaction.[1]

PropertyDetail
IUPAC Name 2-(Piperidin-4-yl)propan-1-ol hydrochloride
Common Synonyms

-methyl-4-piperidineethanol HCl; 2-(4-Piperidyl)-1-propanol HCl
CAS Number (Base) 89151-39-3 (Note: HCl salt is often custom-prepared)
Molecular Formula

Molecular Weight 179.69 g/mol (Salt); 143.23 g/mol (Base)
Structural Features Hydrophilic Head: Protonated secondary amine (

) & Primary alcohol (

)Lipophilic Core: Piperidine ring & Propyl chain
The "Solubility Switch" Mechanism

The critical factor in processing this compound is the pH-dependent ionization of the piperidine nitrogen (


).
  • Low pH (HCl Salt): Ionic solid.[1] Soluble in water/methanol.[1] Insoluble in ether/hexane.[1]

  • High pH (Free Base): Oily liquid or low-melting solid.[1] Soluble in ether/DCM.[1] Moderately soluble in water.[1][2]

Solubility Landscape: Predicted vs. Observed

Note: Specific quantitative values for this isomer are derived from validated structural analogs (e.g., 4-piperidineethanol HCl, CAS 90747-17-4) and general amine-salt thermodynamics.

Solvent Compatibility Table[1]
Solvent ClassSpecific SolventSolubility RatingEstimated Solubility (25°C)Mechanistic Rationale
Aqueous Water (pH < 7)Very High > 100 mg/mLStrong ion-dipole interactions; H-bonding with

and

.
Polar Protic MethanolHigh > 50 mg/mLHigh dielectric constant supports ionic dissociation.[1]
EthanolModerate 10 - 30 mg/mLReduced dielectric constant compared to MeOH.[1]
IsopropanolLow-Moderate < 10 mg/mLSteric hindrance interferes with solvation shell.[1]
Polar Aprotic DMSOHigh > 50 mg/mLHigh polarity solvates cation effectively.[1]
DMFModerate 20 - 40 mg/mLGood solvating power, but less than DMSO.[1]
Chlorinated DichloromethaneLow < 1 mg/mLSalt lattice energy exceeds solvation energy.[1]
ChloroformLow < 5 mg/mLSlightly better than DCM due to H-bond acidity.[1]
Non-Polar Diethyl EtherInsoluble < 0.1 mg/mLLack of dipole to disrupt ionic lattice.[1]
Hexane/HeptaneInsoluble < 0.01 mg/mLCompletely incompatible with ionic species.[1]
Visualizing the Solvation Mechanism

The following diagram illustrates why the HCl salt dissolves in water but precipitates in hexane, a concept critical for purification (e.g., triturating the crude oil in ether to crash out the pure HCl salt).

SolvationMechanism cluster_0 Solid State (Crystal Lattice) cluster_1 Solvent Interaction cluster_2 Thermodynamic Outcome Lattice Cation [Pip-NH2+] Anion [Cl-] Water Water (Polar) High Dielectric Lattice->Water Contact Hexane Hexane (Non-Polar) Low Dielectric Lattice->Hexane Contact Solution Dissolved (Solvation Energy > Lattice Energy) Water->Solution Ion-Dipole Stabilization Precipitate Insoluble (Lattice Energy > Solvation Energy) Hexane->Precipitate No Interaction

Caption: Thermodynamic competition between crystal lattice energy and solvent solvation energy determines solubility.

Experimental Workflow: Determining Exact Solubility

Since batch-to-batch variations (polymorphs, particle size) affect solubility, you must validate the specific solubility of your lot using the Equilibrium Shake-Flask Method .

Protocol: Equilibrium Solubility Determination

Objective: Determine the saturation concentration (


) in a target solvent.[1]

Reagents:

  • 2-(Piperidin-4-yl)propan-1-ol HCl (Test Article)[3][4]

  • Target Solvent (HPLC Grade)

  • Syringe Filters (0.45 µm PTFE for organics, Nylon for aqueous)[1]

Step-by-Step Procedure:

  • Preparation: Add excess solid (~50 mg) to a 4 mL glass vial.

  • Solvent Addition: Add 1.0 mL of solvent.

  • Equilibration: Cap tightly and agitate (shaker or magnetic stir bar) at 25°C for 24 hours.

    • Check: If all solid dissolves, add more solid until a suspension persists.[1]

  • Separation: Stop agitation and let stand for 1 hour. Filter the supernatant using a pre-warmed syringe filter.[1]

  • Quantification:

    • Gravimetric (Simple): Evaporate a known volume of filtrate to dryness and weigh the residue.[1]

    • HPLC (Precise): Dilute filtrate with mobile phase and analyze against a standard curve.[1]

Workflow Diagram

SolubilityProtocol Start Start: Excess Solid + Solvent Agitate Agitate 24h @ 25°C (Ensure solid remains) Start->Agitate Filter Filter Supernatant (0.45 µm) Agitate->Filter Analyze Quantify Concentration (HPLC or Gravimetric) Filter->Analyze

Caption: Standard Shake-Flask methodology for determining thermodynamic equilibrium solubility.

Implications for Drug Development

Purification Strategy (Recrystallization)

The solubility profile suggests an optimal recrystallization system:

  • Solvent: Isopropanol (IPA) or Ethanol.[1]

  • Anti-solvent: Diethyl Ether or MTBE.[1]

  • Method: Dissolve the crude HCl salt in minimal hot Ethanol. Allow to cool, then slowly add Ether until turbidity appears. Cool to 4°C to crystallize.

Formulation

For intravenous (IV) formulation, the high aqueous solubility of the HCl salt is advantageous.[1] However, ensure the pH of the final solution is monitored; adding strong base will convert the salt to the free base, potentially causing precipitation (oiling out) in the IV line.[1]

References

  • PubChem. (n.d.).[1] Compound Summary: 4-Piperidineethanol.[1] National Center for Biotechnology Information.[1] Retrieved February 26, 2026, from [Link][1]

  • Stahl, P. H., & Wermuth, C. G. (2011).[1] Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[1] (Standard text for salt solubility principles).

Sources

Exploratory

2-Piperidin-4-ylpropan-1-ol Hydrochloride: A Guide to Sourcing, Purity, and Quality Verification

An In-depth Technical Guide for Researchers and Drug Development Professionals Introduction: The Role of Piperidine Scaffolds in Drug Discovery The piperidine ring is a privileged scaffold in medicinal chemistry, forming...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction: The Role of Piperidine Scaffolds in Drug Discovery

The piperidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved therapeutics. Its saturated, basic nitrogen-containing structure allows for favorable pharmacokinetic properties, including improved solubility and the ability to form key interactions with biological targets. 2-Piperidin-4-ylpropan-1-ol hydrochloride is a functionalized building block belonging to this critical class of compounds. Its structure, featuring a primary alcohol and a chiral center, makes it a versatile synthon for introducing a substituted piperidine moiety in drug discovery programs, particularly in the development of CNS agents, analgesics, and metabolic disorder treatments.

This guide provides an in-depth framework for researchers and drug development professionals on sourcing this reagent. We will move beyond a simple supplier list to establish a paradigm for selecting the right material for your application, verifying its quality through a self-validating system of analytical techniques, and understanding the nuances of purity grades.

Chemical Profile and Structural Considerations

Before sourcing, it is imperative to have a complete profile of the molecule.

  • Chemical Name: 2-(Piperidin-4-yl)propan-1-ol hydrochloride

  • CAS Number: 1347326-77-7 (for the hydrochloride salt)

  • Molecular Formula: C₈H₁₈ClNO

  • Molecular Weight: 179.69 g/mol

  • Key Structural Features:

    • A piperidine ring, providing a basic nitrogen handle.

    • A propan-1-ol chain attached at the 4-position of the piperidine ring.

    • A chiral center at the C2 position of the propane chain.

A Critical Note on Stereochemistry: The presence of a stereocenter means the compound can exist as (R)- and (S)-enantiomers or as a racemic mixture. For drug development, controlling stereochemistry is often critical, as different enantiomers can have vastly different pharmacological and toxicological profiles. When sourcing, it is crucial to verify if the supplier is providing the racemate or a specific enantiomer. Unless specified otherwise, assume the material is racemic.

Caption: Molecular structure of 2-Piperidin-4-ylpropan-1-ol cation with its hydrochloride counter-ion.

The Supplier Landscape: Navigating Your Options

The market for chemical building blocks is diverse, ranging from large-scale manufacturers to specialized custom synthesis labs. When selecting a supplier, consider factors beyond just price and availability.

Supplier TypeTypical Purity GradesDocumentation ProvidedBest For...Representative Examples
Large Chemical Retailers >95%, >97%, >98%Standard SDS, Certificate of Analysis (CoA)Routine research, screening, initial synthesisSigma-Aldrich (Merck), BLD Pharmatech
Specialty Building Block Providers >98%, >99%, CustomDetailed CoA with spectral data, Synthesis route summaryLead optimization, scale-up studies, specific isomersAmbeed, Inc., BOC Sciences, Chemenu Inc.[1]
Custom Synthesis CROs To specification (e.g., >99.5%)Full analytical data package, process descriptionGMP-grade material, novel derivatives, large quantitiesContract Research Organizations (various)

Causality Behind Supplier Choice: For early-stage discovery where multiple analogs are being synthesized, a >95% purity grade from a large retailer is often sufficient and cost-effective. However, for late-stage preclinical studies, where impurity profiles must be tightly controlled, a specialty supplier providing >99% pure material with a comprehensive CoA is essential to ensure reproducibility and meet regulatory expectations.

A Self-Validating System for Quality Control

Trust, but verify. While a supplier's CoA is a critical document, performing in-house verification is a cornerstone of scientific integrity. A robust QC workflow integrates multiple orthogonal techniques to create a self-validating system. If the data from all methods are congruent, you can have high confidence in the material's identity, purity, and concentration.

QC_Workflow cluster_workflow In-House Material Verification Workflow receive Receive Material & Supplier CoA visual Visual & Solubility Check receive->visual Log Batch nmr ¹H NMR Spectroscopy visual->nmr Identity Check hplc RP-HPLC-UV/MS visual->hplc Purity & Identity Check decision Data Congruent? nmr->decision hplc->decision accept Accept & Release to Inventory decision->accept Yes reject Quarantine & Contact Supplier decision->reject No

Caption: A self-validating workflow for incoming chemical reagent qualification.

Protocol 1: Identity Confirmation via ¹H NMR Spectroscopy

Why this method? Nuclear Magnetic Resonance (NMR) spectroscopy provides a detailed fingerprint of the molecule's structure. It is the gold standard for confirming chemical identity by showing the connectivity of protons within the molecule. A typical CoA will state that the NMR spectrum "conforms to structure".[2][3]

Step-by-Step Protocol:

  • Sample Preparation: Accurately weigh ~5-10 mg of the 2-Piperidin-4-ylpropan-1-ol hydrochloride salt.

  • Dissolution: Dissolve the sample in ~0.7 mL of a deuterated solvent. Deuterated methanol (CD₃OD) or deuterium oxide (D₂O) are excellent choices due to the compound's high polarity and to allow for the exchange (and disappearance) of the labile -OH and -NH₂⁺ protons.

  • Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz or higher spectrometer.

  • Data Analysis - What to Look For:

    • Piperidine Ring Protons: A series of complex multiplets in the ~1.5-3.5 ppm range. The protons adjacent to the nitrogen will be further downfield.

    • Propanol Chain Protons:

      • A doublet for the terminal -CH₃ group (~0.9-1.2 ppm).

      • A multiplet for the chiral CH proton.

      • A multiplet for the -CH₂OH group adjacent to the chiral center.

    • Solvent Impurities: Check for residual solvents from synthesis (e.g., ethyl acetate, THF, dichloromethane), which would appear as sharp singlets or characteristic multiplets.

Protocol 2: Purity Assessment via High-Performance Liquid Chromatography (HPLC)

Why this method? HPLC is a powerful technique for separating the main compound from any impurities.[4] When coupled with a UV detector, it allows for the quantification of purity as a percentage of the total peak area. Coupling with a mass spectrometer (LC-MS) simultaneously confirms the molecular weight of the main peak.

Step-by-Step Protocol:

  • Sample Preparation: Prepare a stock solution of the compound in the mobile phase or a compatible solvent (e.g., water/methanol) at a concentration of ~1 mg/mL. Create a dilution for analysis at ~50-100 µg/mL.

  • Chromatographic Conditions (A Robust Starting Point):

    • Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm) is suitable for this polar compound.

    • Mobile Phase A: 0.1% Formic Acid or Trifluoroacetic Acid (TFA) in Water. The acid is crucial for good peak shape as it protonates the basic piperidine nitrogen, preventing peak tailing.

    • Mobile Phase B: Acetonitrile or Methanol.

    • Gradient: Start with a low percentage of Mobile Phase B (e.g., 5%) and gradually increase to a high percentage (e.g., 95%) over 10-15 minutes. This will elute the polar main compound early and then wash out any less polar impurities.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 210 nm (for end-absorption, as the molecule lacks a strong chromophore) and/or a Mass Spectrometer in positive ion mode looking for the [M+H]⁺ ion (m/z 162.15).

  • Data Analysis:

    • Purity: Integrate all peaks in the chromatogram. The purity is calculated as: (Area of Main Peak / Total Area of All Peaks) * 100%.

    • Identity: In the MS data, confirm that the mass of the main peak corresponds to the expected molecular weight of the free base.

Conclusion: A Framework for Quality

Sourcing high-quality chemical reagents is fundamental to the success of any research and development program. For a key building block like 2-Piperidin-4-ylpropan-1-ol hydrochloride, the process should involve a deliberate choice of supplier based on the intended application, followed by rigorous in-house analytical verification. By implementing a self-validating QC system that combines structural confirmation (NMR) with purity analysis (HPLC-MS), researchers can ensure the integrity of their starting materials, leading to more reliable, reproducible, and ultimately successful scientific outcomes.

References

  • Vertex AI Search. (2025). CERTIFICATE OF ANALYSIS.
  • MedchemExpress. (n.d.). Certificate of Analysis.
  • ChemicalBook. (2022, August 26). 3-(Piperidin-4-yl)propan-1-ol hydrochloride | 155270-01-2.
  • BLDpharm. (n.d.). 2094898-45-8|2-(Piperidin-4-yl)propan-2-ol hydrochloride.
  • ChemicalRegister.com. (n.d.). 4-Piperidin-4-yl-butan-1-ol hydrochloride (CAS No. 199475-41-7) Suppliers.
  • Fuente-Ballesteros, A., et al. (2024). Comprehensive overview of the analytical methods for determining pyrrolizidine alkaloids and their derived oxides in foods. Journal of Food Composition and Analysis, 125, 105758.
  • BenchChem. (2025). Application Notes and Protocols for the Quantification of 1-[(2R)-piperidin-2-yl]propan-2-one.

Sources

Foundational

Structural Elucidation and Analytical Profiling of Piperidine Propanol Derivatives

Executive Summary & Pharmacophore Logic The piperidine propanol scaffold—specifically the 1,1-disubstituted-3-piperidin-1-ylpropan-1-ol core—represents a critical structural motif in medicinal chemistry, serving as the b...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Pharmacophore Logic

The piperidine propanol scaffold—specifically the 1,1-disubstituted-3-piperidin-1-ylpropan-1-ol core—represents a critical structural motif in medicinal chemistry, serving as the backbone for anticholinergic and NMDA-antagonist therapeutics (e.g., Trihexyphenidyl, Biperiden, Pridinol).[1]

Structural analysis of this class is non-trivial due to three compounding factors:

  • Conformational Flexibility: The propyl linker allows rapid interconversion, complicating NMR coupling constant analysis.

  • Chirality: The carbinol center (C1) is chiral when the two substitutions (

    
    ) differ, requiring enantioselective resolution.
    
  • Labile Functionality: The tertiary alcohol is prone to acid-catalyzed dehydration, creating specific impurity profiling challenges.

This guide moves beyond basic characterization, providing a self-validating analytical workflow for researchers synthesizing or profiling these derivatives.

Structural Activity Relationship (SAR) Visualization

The following diagram outlines the functional logic of the molecule, which dictates the analytical strategy.

SAR_Logic Core Piperidine Propanol Scaffold Head Lipophilic Head (C1 Carbinol) Core->Head Linker Propyl Linker (C2-C3) Core->Linker Tail Basic Tail (Piperidine Ring) Core->Tail Chirality Chiral Center (if R1 != R2) Head->Chirality Analytical Target 1 Linker->Head Dehydration Risk (Impurity A) Metabolism Metabolic Hotspot (Hydroxylation) Tail->Metabolism Phase I Oxidation pKa Basic Nitrogen (pKa ~9-10) Tail->pKa ESI-MS Protonation Site

Figure 1: Structural dissection of the piperidine propanol scaffold highlighting critical analytical targets.

Synthetic Context & Impurity Origins

To analyze a structure effectively, one must understand its origin. These derivatives are typically synthesized via a Mannich reaction (using acetophenone, formaldehyde, and piperidine) followed by a Grignard reaction , or by direct Grignard addition to a Mannich base.

Causality in Analysis:

  • Impurity A (Dehydration): The tertiary alcohol is acid-sensitive.[1] During HPLC using acidic modifiers (TFA), on-column dehydration can occur, leading to split peaks.

  • Impurity B (Bis-compounds): Incomplete stoichiometry during synthesis often leads to bis-piperidine byproducts.[1]

Spectroscopic Characterization (NMR & IR)[2][3][4]

Nuclear Magnetic Resonance (NMR) Strategy

The propyl chain creates a distinct spin system. The key to confirming this structure is the connectivity between the deshielded methylene adjacent to the nitrogen and the shielded central methylene.

Table 1: Diagnostic NMR Signals (CDCl₃)

PositionNucleusShift (δ ppm)MultiplicityStructural Insight
C1 (Carbinol) ¹³C74.0 – 79.0SingletQuaternary center; shift confirms tertiary alcohol.[1]
N-CH₂ (Propyl) ¹H2.40 – 2.65Triplet/MultipletDeshielded by Nitrogen; diagnostic of the "tail".[1]
N-CH₂ (Ring) ¹H2.30 – 2.50Broad MultipletOften broadened due to ring inversion at RT.[1]
Aromatic ipso ¹³C144.0 – 148.0SingletConfirms attachment to the quaternary C1.
OH (Hydroxyl) ¹H1.8 – 5.0Broad SingletHighly variable; exchangeable with D₂O (disappears).
Experimental Protocol: High-Resolution NMR
  • Solvent: Use CDCl₃ for general profiling.[1] Use DMSO-d₆ if hydroxyl proton resolution is required to prove H-bonding.[1]

  • Concentration: 10 mg in 0.6 mL solvent.

  • Pulse Sequence:

    • Standard 1D ¹H (30° pulse) for integration.

    • HSQC (Heteronuclear Single Quantum Coherence): Critical for differentiating the piperidine ring protons (overlapping ~1.5 ppm) from the cyclohexyl/alkyl chain protons.

    • NOESY: Required for stereochemical assignment if the structure is rigidified (e.g., in Biperiden).

Mass Spectrometry & Fragmentation Logic

In ESI-positive mode, these compounds form intense


 ions due to the basic piperidine nitrogen. However, the structural proof lies in the fragmentation (MS/MS).
Fragmentation Mechanism

The fragmentation is dominated by Inductive Cleavage (i-cleavage) driven by the nitrogen lone pair and Alpha-Cleavage .[1]

  • Dehydration: Loss of water (

    
    ) is the first event for tertiary alcohols.[1]
    
  • Piperidine Ring Cleavage: The piperidine ring frequently undergoes internal bond breaking or cleavage from the alkyl chain.

  • Alpha-Cleavage: The bond between C2 and C3 (adjacent to Nitrogen) breaks, generating a characteristic iminium ion.

MS_Fragmentation Parent Parent Ion [M+H]+ (m/z ~302 for Trihexyphenidyl) Step1 Dehydration (-H2O) [M+H-18]+ Parent->Step1 In-source or Collision Step2_A Alpha-Cleavage (Loss of Ph-C-CH2) Step1->Step2_A Step2_B Piperidine Ring Loss (C-N Bond Fission) Step1->Step2_B Fragment_A Piperidinium Ion (m/z 84/86) Step2_A->Fragment_A Diagnostic Base Peak Fragment_B Phenyl-Cyclohexyl Carbo-cation Step2_B->Fragment_B

Figure 2: ESI-MS/MS fragmentation pathway for structural confirmation.

Stereochemical Resolution (Chiral Analysis)

For derivatives like Trihexyphenidyl (1-cyclohexyl-1-phenyl...), the C1 carbon is chiral.[1] Enantiomers often exhibit vastly different anticholinergic potencies.[1]

Chiral HPLC Method (Self-Validating)

Standard C18 columns cannot separate these enantiomers.[1] You must use Amylose or Cellulose-based Chiral Stationary Phases (CSPs).[1]

Protocol: Normal Phase Chiral Separation

  • Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-3,5-dimethylphenylcarbamate).[1]

  • Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).[1]

    • Note: Diethylamine (DEA) is mandatory . Without it, the basic piperidine nitrogen interacts with residual silanols on the silica support, causing severe peak tailing that masks resolution.

  • Flow Rate: 1.0 mL/min.[1]

  • Detection: UV @ 210-220 nm (low wavelength required as the piperidine ring is not chromophoric; rely on the phenyl ring).

Validation Step: Inject the racemate first to establish the separation window (


). If peaks overlap, lower the Isopropanol content to 5% to increase retention and separation factor (

).

Impurity Profiling: Forced Degradation[5][6][7]

To validate the stability-indicating nature of your method, perform the following stress test.

Table 2: Forced Degradation Protocol

Stress ConditionReagent/ConditionDurationExpected DegradantMechanism
Acid Hydrolysis 1N HCl, 60°C2-4 HoursDehydrated Alkene Elimination of -OH group (E1 mechanism).[1]
Oxidation 3% H₂O₂1 HourN-Oxide Oxidation of piperidine Nitrogen.[1]
Thermal 80°C (Solid State)24 HoursMinimalThese structures are generally thermally stable.

Analytical Note: The "Dehydrated Alkene" will show a significant bathochromic shift in the UV spectrum (conjugation of the double bond with the phenyl ring) and an increase in lipophilicity (longer retention time on Reverse Phase C18).

References

  • United States Pharmacopeia (USP). Trihexyphenidyl Hydrochloride Monograph. USP-NF.[1] Link (Requires Subscription - Standard Reference)

  • Hassan, S. A., et al. (2023). "Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues." Molecules. Link (Provides analogous fragmentation logic for cyclohexyl-amine derivatives).[1]

  • BenchChem. "Chiral HPLC Methods for the Enantioseparation of 2-Piperidinemethanol." Application Note. Link (Methodology basis for piperidine chiral resolution).

  • Deshpande, M. M., et al. (2022).[2] "A Review on Impurity Profiling, Degradation Studies, and Bioanalytical Methods of Anti-diabetic Drugs." Journal of Pharmaceutical Research International. Link (General forced degradation protocols adapted for basic drugs).

  • PubChem. "Trihexyphenidyl Hydrochloride Compound Summary."[1] National Library of Medicine. Link (Source for physicochemical constants).

Sources

Exploratory

The Strategic Utility of 2-Piperidin-4-ylpropan-1-ol Hydrochloride in Modern Medicinal Chemistry

An In-depth Technical Guide for Drug Discovery Professionals Introduction: The Piperidine Scaffold as a Cornerstone of Drug Design The piperidine ring, a six-membered nitrogen-containing heterocycle, is a ubiquitous and...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Drug Discovery Professionals

Introduction: The Piperidine Scaffold as a Cornerstone of Drug Design

The piperidine ring, a six-membered nitrogen-containing heterocycle, is a ubiquitous and privileged scaffold in the architecture of a vast array of pharmaceuticals.[1][2] Its prevalence stems from its ability to confer favorable pharmacokinetic properties, engage in specific molecular interactions, and provide a synthetically tractable framework for molecular elaboration.[3] Piperidine derivatives are integral to over twenty classes of pharmaceuticals, ranging from central nervous system (CNS) modulators to anticancer and antiviral agents.[1][4] The strategic introduction of substituents onto the piperidine ring allows for the fine-tuning of a molecule's physicochemical and pharmacological properties, making the selection of appropriate building blocks a critical decision in the drug discovery process. This guide focuses on the medicinal chemistry applications of a particularly valuable, yet underexplored building block: 2-Piperidin-4-ylpropan-1-ol hydrochloride. Its unique combination of a secondary amine, a hydroxyl group, and a chiral center presents a wealth of opportunities for the synthesis of novel and diverse chemical entities.

Physicochemical Properties of 2-Piperidin-4-ylpropan-1-ol Hydrochloride

The hydrochloride salt of 2-Piperidin-4-ylpropan-1-ol is a white to off-white solid. The presence of the hydrochloride salt significantly enhances its aqueous solubility compared to the free base, a crucial attribute for a versatile building block in various reaction conditions and for improving the properties of final drug candidates.[5]

PropertyValueSource
Molecular Formula C₈H₁₈ClNO[5]
Molecular Weight 179.69 g/mol [5]
Appearance White to off-white solidGeneral observation for similar compounds
Solubility Enhanced solubility in water and polar protic solvents. Poor solubility in non-polar aprotic solvents like hexanes.[5]
LogP (calculated for free base) ~0.72[5]
pKa (predicted for piperidine nitrogen) ~10-11General knowledge of piperidines
Melting Point Not explicitly available for this specific isomer, but related piperidine hydrochlorides have melting points in the range of 180-250 °C.[5]

The 1-hydroxypropan-2-yl substituent at the 4-position of the piperidine ring introduces several key features: a hydrogen bond donor (the hydroxyl group), a chiral center, and a degree of conformational flexibility. These features can be strategically exploited to engage with biological targets and to modulate properties such as lipophilicity and metabolic stability.

Synthetic Strategies and Key Reactions

The synthetic utility of 2-Piperidin-4-ylpropan-1-ol hydrochloride lies in the reactivity of its secondary amine and primary hydroxyl group. The piperidine nitrogen serves as a nucleophile for the introduction of a wide variety of substituents, while the hydroxyl group can be functionalized or used as a handle for further molecular elaboration.

Synthesis of the Building Block

A robust synthesis of a closely related analog, 2-(4-piperidyl)-2-propanol hydrochloride, has been reported and can be adapted for the synthesis of the title compound.[6] The general strategy involves the protection of the piperidine nitrogen, followed by the reaction of a suitable electrophile with a nucleophilic precursor, and subsequent deprotection.

Protocol: Synthesis of 2-Piperidin-4-ylpropan-1-ol Hydrochloride (Adapted)

Step 1: N-Boc Protection of a Piperidine Precursor

A suitable 4-substituted piperidine starting material, such as ethyl 4-piperidinepropionate, is reacted with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base like triethylamine to yield the N-Boc protected intermediate.

Step 2: Reduction of the Ester to the Primary Alcohol

The ester functionality of the N-Boc protected intermediate is then reduced to the primary alcohol using a reducing agent such as lithium aluminum hydride (LiAlH₄) in an anhydrous solvent like tetrahydrofuran (THF).

Step 3: Deprotection of the Piperidine Nitrogen

The Boc protecting group is removed under acidic conditions, typically by treatment with hydrochloric acid in an organic solvent like dioxane or ethanol, to yield the final product, 2-Piperidin-4-ylpropan-1-ol hydrochloride.[6]

Diagram: Synthetic Workflow

G Start 4-Substituted Piperidine Precursor Step1 N-Boc Protection (Boc₂O, Base) Start->Step1 Intermediate1 N-Boc Protected Intermediate Step1->Intermediate1 Step2 Ester Reduction (LiAlH₄, THF) Intermediate1->Step2 Intermediate2 N-Boc-2-(piperidin-4-yl)propan-1-ol Step2->Intermediate2 Step3 Deprotection (HCl, Dioxane) Intermediate2->Step3 End 2-Piperidin-4-ylpropan-1-ol hydrochloride Step3->End

Caption: Synthetic pathway to 2-Piperidin-4-ylpropan-1-ol HCl.

Core Reactions for Derivatization

1. N-Alkylation

The secondary amine of the piperidine ring is readily alkylated to introduce a diverse range of substituents. Reductive amination and direct alkylation with alkyl halides are two common and effective methods.[7][8]

Protocol: N-Alkylation via Reductive Amination

  • Reaction Setup: Dissolve 2-Piperidin-4-ylpropan-1-ol hydrochloride (1.0 eq) and a desired aldehyde or ketone (1.1 eq) in a suitable solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).

  • Imine Formation: Add a mild acid catalyst, such as acetic acid (1.1 eq), and stir the mixture at room temperature for 1-2 hours to facilitate the formation of the iminium ion intermediate.

  • Reduction: Carefully add a reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq), portion-wise to the reaction mixture.

  • Reaction Monitoring: Stir the reaction at room temperature for 12-24 hours, monitoring the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with DCM.

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.[7]

2. N-Acylation

N-acylation is a fundamental transformation for the synthesis of amides, which are prevalent in biologically active molecules. This reaction is typically carried out using an acyl chloride or a carboxylic acid activated with a coupling agent.[9][10]

Protocol: N-Acylation with an Acyl Chloride

  • Reaction Setup: Dissolve 2-Piperidin-4-ylpropan-1-ol hydrochloride (1.0 eq) in a suitable anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) in the presence of a non-nucleophilic base like triethylamine (2.2 eq) to neutralize the hydrochloride and the HCl generated during the reaction.

  • Addition of Acyl Chloride: Cool the solution to 0 °C in an ice bath and slowly add the desired acyl chloride (1.1 eq).

  • Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by TLC.

  • Work-up: Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel and wash sequentially with a saturated aqueous solution of sodium bicarbonate and brine.

  • Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization.[10]

Diagram: Key Derivatization Reactions

G Start 2-Piperidin-4-ylpropan-1-ol hydrochloride N_Alkylation N-Alkylation (Aldehyde/Ketone, NaBH(OAc)₃) Start->N_Alkylation Reductive Amination N_Acylation N-Acylation (Acyl Chloride, Base) Start->N_Acylation Amide Formation O_Alkylation O-Alkylation (Alkyl Halide, Base) Start->O_Alkylation O_Acylation O-Acylation (Acyl Chloride, Base) Start->O_Acylation Product_N_Alkyl N-Alkyl Derivative N_Alkylation->Product_N_Alkyl Product_N_Acyl N-Acyl Derivative N_Acylation->Product_N_Acyl Product_O_Alkyl O-Alkyl Derivative O_Alkylation->Product_O_Alkyl Product_O_Acyl O-Acyl Derivative O_Acylation->Product_O_Acyl

Caption: Versatile reactions of 2-piperidin-4-ylpropan-1-ol HCl.

Structure-Activity Relationship (SAR) Insights

The incorporation of the 2-Piperidin-4-ylpropan-1-ol moiety can significantly influence the pharmacological profile of a molecule. While specific SAR data for this exact building block is not extensively published, valuable insights can be drawn from related 4-substituted piperidines.

  • Piperidine Nitrogen: The basicity of the piperidine nitrogen allows for the formation of a salt bridge with acidic residues in a biological target, a common interaction for many CNS-active drugs that target G-protein coupled receptors (GPCRs).[11] The substituent introduced at this position can explore hydrophobic pockets and further enhance binding affinity and selectivity.[12]

  • 4-Position Substituent: The 1-hydroxypropan-2-yl group at the 4-position provides a vector for interaction with the target protein. The hydroxyl group can act as a hydrogen bond donor or acceptor, which can be crucial for target engagement. The stereochemistry at the chiral center of this substituent can also play a critical role in determining the binding affinity and functional activity of the final compound.[1]

  • Overall Physicochemical Properties: The presence of the hydroxyl group can increase the polarity and aqueous solubility of the resulting molecule, which can be advantageous for improving pharmacokinetic properties. The flexibility of the propanol chain allows for optimal positioning of the hydroxyl group within a binding pocket.

Case Study: Application in CNS Drug Discovery

Piperidine-containing compounds are particularly prominent in the development of drugs targeting the central nervous system.[13] The ability of the piperidine scaffold to be readily functionalized allows for the creation of large and diverse chemical libraries for screening against various neurological targets. For instance, derivatives of 2-(piperidin-4-yl)-1H-benzo[d]imidazole have been identified as potent anti-inflammatory agents, highlighting the potential of 4-substituted piperidines in this therapeutic area.[14] While a specific drug has not been publicly disclosed as being synthesized from 2-Piperidin-4-ylpropan-1-ol hydrochloride, its structural features make it an ideal candidate for the synthesis of novel ligands for targets such as opioid, dopamine, and serotonin receptors, where a basic nitrogen and a hydrogen bonding group are often key pharmacophoric elements.

Conclusion

2-Piperidin-4-ylpropan-1-ol hydrochloride is a versatile and valuable building block for medicinal chemists. Its straightforward synthesis, dual reactive handles, and inherent stereochemistry provide a powerful platform for the generation of novel and structurally diverse molecules. The strategic incorporation of this moiety can lead to compounds with improved physicochemical properties and enhanced pharmacological activity. As the demand for novel therapeutics continues to grow, particularly in the area of CNS disorders, the utility of well-designed building blocks like 2-Piperidin-4-ylpropan-1-ol hydrochloride will undoubtedly continue to be a key driver of innovation in drug discovery.

References

  • Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
  • Synthesis and structure-activity relationships of a new series of 2alpha-substituted trans-4,5-dimethyl-4-(3-hydroxyphenyl)piperidine as mu-selective opioid antagonists. PubMed. Available at: [Link]

  • Piperidine-based drug discovery. ResearchGate. Available at: [Link]

  • Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. IJNRD. Available at: [Link]

  • 2-Methyl-1-(piperidin-4-yl)propan-1-ol. PubChem. Available at: [Link]

  • Rambhau P. Gore et al. Der Pharma Chemica, 2011, 3 (3):409-421. Available at: [Link]

  • Synthesis and Antimicrobial Activity of Piperidin-4-one Derivatives. Biomed Pharmacol J. Available at: [Link]

  • CN111606842A - Preparation method of 2- (4-piperidyl) -2-propanol and hydrochloride thereof. Google Patents.
  • 2-(Piperidin-4-yl)propan-2-ol (22990-34-7). Chemchart. Available at: [Link]

  • Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Chemical Review and Letters. Available at: [Link]

  • 1-(Piperidin-2-yl)propan-2-one hydrochloride. MySkinRecipes. Available at: [Link]

  • Procedure for N-alkylation of Piperidine? ResearchGate. Available at: [Link]

  • Synthesis and Biological Evaluation of Novel 2-(Piperidin-4-yl)-1,2,3,4-tetrahydroisoquinoline and 2-(Piperidin-4-yl)decahydroisoquinoline Antimycotics. PMC. Available at: [Link]

  • REGIOSELECTIVE N-ACYLATION OF SOME N-HETEROCYCLES UNDER SOLVENT-FREE CONDITIONS. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

  • Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. PMC. Available at: [Link]

  • Discovery of Novel 2-(piperidin-4-yl)-1H-benzo[d]imidazole Derivatives as Potential Anti-Inflammatory Agents. PubMed. Available at: [Link]

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Foundational

Technical Guide: Storage Conditions and Stability of 2-Piperidin-4-ylpropan-1-ol HCl

Executive Summary 2-Piperidin-4-ylpropan-1-ol Hydrochloride (CAS: 1245507-19-0) is a critical bifunctional building block used in the synthesis of pharmaceutical intermediates. Its structural core combines a secondary am...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2-Piperidin-4-ylpropan-1-ol Hydrochloride (CAS: 1245507-19-0) is a critical bifunctional building block used in the synthesis of pharmaceutical intermediates. Its structural core combines a secondary amine (piperidine) and a primary alcohol, stabilized as a hydrochloride salt.

While the HCl salt form significantly improves thermal stability and oxidation resistance compared to the free base, it introduces hygroscopicity as the primary threat to product integrity. Improper storage leads to deliquescence, which accelerates oxidative degradation of the primary alcohol moiety.

Immediate Storage Directive:

  • Temperature: -20°C (Long-term) | 2–8°C (Active use < 1 month).

  • Atmosphere: Inert gas (Argon/Nitrogen) backfill is highly recommended.

  • Moisture Control: Strictly desiccated environment.

  • Container: Amber glass vial with Teflon-lined cap, sealed with Parafilm.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]

Understanding the molecule's functional groups is the foundation of a robust stability protocol.

PropertyDetailImplication for Stability
Chemical Name 2-Piperidin-4-ylpropan-1-ol HClSpecific isomer; chiral center at propyl C2.
CAS Number 1245507-19-0 (HCl salt)Use for inventory tracking.
Structure Piperidine ring + Propyl alcohol chainBifunctional: Amine (Basic) + Alcohol (Nucleophilic).
Molecular Weight ~179.69 g/mol (HCl salt)-
Physical State White to off-white crystalline solidDiscoloration (yellowing) indicates oxidation.
Hygroscopicity High Absorbs atmospheric water rapidly; leads to clumping.
Solubility Water, Methanol, DMSOSoluble in polar protic/aprotic solvents.
pKa ~10.5–11.0 (Piperidine nitrogen)Strong base; HCl salt buffers this but remains pH sensitive.
Structural Analysis

The molecule consists of a piperidine ring (secondary amine) and a primary alcohol side chain.

  • HCl Salt Shield: The protonation of the piperidine nitrogen (

    
    ) blocks N-oxidation and carbamate formation (reaction with atmospheric 
    
    
    
    ), which are common rapid degradation pathways for the free base.
  • Chirality: The C2 position of the propyl chain is chiral (

    
    ). Unless resolved, the material is a racemate. Racemization is unlikely under standard storage but possible under harsh acidic/basic reflux.
    

Stability Hazards & Degradation Mechanisms

The degradation of this compound follows a hierarchy of risks. Moisture is the "gateway" hazard that enables chemical degradation.

A. Hygroscopicity (The Primary Threat)

As an amine hydrochloride salt, the lattice energy is high, but the chloride ion is prone to coordinating water molecules from the air.

  • Mechanism: Adsorption

    
     Capillary Condensation 
    
    
    
    Deliquescence (dissolving in absorbed water).
  • Impact: Formation of a sticky gum/oil. Once in solution (even a micro-layer), the rate of oxidation increases exponentially.

B. Oxidation (The Secondary Threat)

The primary alcohol group (


) is susceptible to oxidation, particularly if the material is dissolved (due to deliquescence) and exposed to air.
  • Pathway: Alcohol

    
     Aldehyde 
    
    
    
    Carboxylic Acid.
  • Indicator: Appearance of new carbonyl peaks in IR/NMR; lowering of pH in solution.

C. Thermal Instability
  • Solid State: Generally stable up to ~150°C (melting/decomposition range).

  • Solution: Heat accelerates hydrolysis (if impurities are present) and oxidation.

D. Degradation Pathway Diagram

DegradationPathways cluster_prevention Prevention Strategy Compound 2-Piperidin-4-ylpropan-1-ol HCl (Crystalline Solid) Deliquescence Deliquescent State (Aqueous Micro-layer) Compound->Deliquescence Absorption Moisture Atmospheric Moisture Moisture->Deliquescence Aldehyde Degradant A: Aldehyde Derivative Deliquescence->Aldehyde Accelerated by Dissolution Oxidation Oxidation (O2) Oxidation->Aldehyde Acid Degradant B: Carboxylic Acid Aldehyde->Acid Further Oxidation Desiccant Desiccant/Inert Gas

Caption: Primary degradation pathway driven by moisture absorption leading to oxidative susceptibility.

Comprehensive Storage Protocol

This protocol is designed to maximize shelf-life (2+ years).

Phase 1: Packaging
  • Primary Container: Amber glass vial (borosilicate). Plastic (polypropylene) is permeable to moisture over time and should be avoided for long-term storage.

  • Closure: Screw cap with a Teflon (PTFE) liner . Avoid pulp/paper liners which release moisture.

  • Seal: Wrap the cap-neck junction tightly with Parafilm M or electrical tape to prevent gas exchange.

Phase 2: Environment[6][8]
  • Temperature: Store at -20°C in a non-frost-free freezer (avoid freeze-thaw cycles).

  • Atmosphere: For optimal stability, purge the headspace with dry Argon or Nitrogen before sealing.

  • Secondary Containment: Place the vial inside a larger jar or desiccator containing active desiccant (Silica Gel or Drierite).

Phase 3: Handling (Critical)[6]
  • The "Warm-Up" Rule: NEVER open a cold vial immediately upon removal from the freezer.

    • Why? Condensation will form instantly on the cold solid, initiating deliquescence.

    • Protocol: Allow the closed vial to equilibrate to room temperature (approx. 30–60 minutes) inside a desiccator before opening.

Storage Decision Tree

StorageProtocol Start Received Compound Duration Intended Usage Period? Start->Duration ShortTerm < 1 Month Duration->ShortTerm Immediate LongTerm > 1 Month Duration->LongTerm Stockpile Fridge Store at 2-8°C Desiccator Required ShortTerm->Fridge Freezer Store at -20°C Amber Vial + Parafilm LongTerm->Freezer Inert Backfill with Argon? Freezer->Inert YesInert Recommended for Max Purity Inert->YesInert Available

Caption: Decision logic for selecting the appropriate storage environment based on usage frequency.

Quality Control & Re-Testing

Before using the material in critical synthesis, verify its integrity.

Test MethodWhat to Look ForAcceptance Criteria
Visual Inspection Color and FormWhite crystalline solid.[1] Fail: Yellow/brown tint or "wet" clumped texture.
1H-NMR (DMSO-d6) Structure & SolventsSharp peaks. Fail: Broadened exchangeables, extra peaks near 9-10 ppm (aldehyde) or 11+ ppm (acid). Check for water peak integral.
HPLC PuritySingle major peak (>98%). Fail: New peaks with different Retention Times (RT).
Melting Point IdentitySharp range (typically >150°C). Fail: Wide range or depression >5°C (indicates wetness/impurity).
Troubleshooting
  • Problem: Material has clumped into a solid block.

    • Diagnosis: Moisture absorption.

    • Remediation:[2] If color is unchanged, dry in a vacuum oven at 40°C over

      
       for 24 hours. Retest purity. If yellow, discard.
      
  • Problem: Lower yield in downstream coupling.

    • Diagnosis: Incorrect stoichiometry due to water weight.

    • Remediation:[3][2] Perform Karl Fischer (KF) titration to determine water content and adjust molar equivalents accordingly.

Safety & Toxicology

  • Hazards: Causes skin irritation and serious eye irritation (H315, H319). May cause respiratory irritation (H335).[3][4][5]

  • PPE: Nitrile gloves, safety goggles, and lab coat. Handle in a fume hood to avoid inhaling dust.

  • Disposal: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with an afterburner and scrubber (contains Nitrogen and Chlorine).

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 1245507-19-0. Retrieved from [Link]

  • Reichardt, C., & Welton, T. (2011).Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH. (Reference for salt solubility and hygroscopicity mechanisms).
  • Anderson, N. G. (2012).Practical Process Research & Development – A Guide for Organic Chemists. Academic Press. (Reference for storage of amine salts and inert gas protocols).

Sources

Protocols & Analytical Methods

Method

Application Notes &amp; Protocols: Reductive Amination with 2-Piperidin-4-ylpropan-1-ol Hydrochloride

Introduction: The Strategic Importance of Reductive Amination Reductive amination is a cornerstone of modern medicinal chemistry, celebrated for its efficiency and reliability in constructing carbon-nitrogen (C-N) bonds....

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of Reductive Amination

Reductive amination is a cornerstone of modern medicinal chemistry, celebrated for its efficiency and reliability in constructing carbon-nitrogen (C-N) bonds.[1][2] This powerful transformation converts a carbonyl group and an amine into a more complex amine via an intermediate imine or iminium ion, effectively avoiding the common issue of over-alkylation associated with direct alkylation methods.[1][3] Its paramount role is evident in the synthesis of numerous pharmaceutical agents, where the introduction of amine functionalities is critical for modulating biological activity.

At the heart of many such pharmaceuticals is the piperidine scaffold, a privileged structure known for its favorable pharmacokinetic properties. 2-Piperidin-4-ylpropan-1-ol hydrochloride is a versatile bifunctional building block, featuring a secondary piperidine amine for elaboration and a primary alcohol for further derivatization or as a key pharmacophoric element. This guide provides an in-depth exploration of its application in reductive amination, offering detailed protocols, mechanistic insights, and practical troubleshooting advice for researchers in drug discovery and development.

Reagent Profile: 2-Piperidin-4-ylpropan-1-ol Hydrochloride

A thorough understanding of the starting material is fundamental to successful synthesis.

Physicochemical & Safety Data:

PropertyValueSource/Comment
Chemical Name 2-(Piperidin-4-yl)propan-1-ol hydrochlorideIUPAC
Molecular Formula C₈H₁₈ClNO-
Molecular Weight 179.69 g/mol -
CAS Number 1357923-38-6For the hydrochloride salt
Appearance Typically a white to off-white solid.General observation for amine salts.
Solubility Soluble in water and polar protic solvents like methanol.Expected for hydrochloride salts.

Handling and Storage: 2-Piperidin-4-ylpropan-1-ol hydrochloride is an amine salt and should be handled with standard laboratory precautions. It is considered an irritant, potentially causing skin, eye, and respiratory irritation.[4][5]

  • Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate gloves.[5][6]

  • Handling: Use in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of dust.[7][8]

  • Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Crucial Consideration: The Hydrochloride Salt The piperidine nitrogen exists as a protonated ammonium salt, which is not nucleophilic. For the reductive amination to proceed, the free secondary amine must be generated in situ. This is typically achieved by adding a non-nucleophilic base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), to the reaction mixture prior to the addition of other reagents.

The Mechanism: A Tale of Two Steps in One Pot

Reductive amination is a sequential process that seamlessly integrates iminium ion formation and its subsequent reduction.[9]

  • Iminium Ion Formation: The reaction initiates with the nucleophilic attack of the free secondary piperidine nitrogen on the electrophilic carbonyl carbon of an aldehyde or ketone. This forms a hemiaminal intermediate. Under mildly acidic conditions, the hemiaminal readily dehydrates to form a transient, electrophilic iminium ion.[1]

  • Hydride Reduction: A mild and selective reducing agent, present in the same pot, then delivers a hydride (H⁻) to the electrophilic carbon of the iminium ion, yielding the final tertiary amine product.[9][10]

The key to a successful one-pot reaction is a reducing agent that is potent enough to reduce the iminium ion but mild enough to not significantly reduce the starting carbonyl compound.[9][10]

Reductive_Amination_Mechanism cluster_0 cluster_1 cluster_2 cluster_3 Amine R₂NH (Free Amine) Hemiaminal [Hemiaminal Intermediate] Amine->Hemiaminal + Carbonyl Carbonyl R'C(=O)R'' Iminium [R₂N⁺=CR'R''] Hemiaminal->Iminium - H₂O (Acid-catalyzed) Product R₂N-CHR'R'' (Tertiary Amine) Iminium->Product + [H⁻] H2O H₂O Hydride [H⁻] (from reducing agent) Workflow_Diagram start 1. Add Amine HCl to Flask add_solvent_base 2. Add Anhydrous Solvent & Et₃N Stir 20 min start->add_solvent_base add_carbonyl 3. Add Aldehyde/Ketone Stir 30-60 min add_solvent_base->add_carbonyl add_stab 4. Add NaBH(OAc)₃ add_carbonyl->add_stab react 5. Stir at RT (4-24h) Monitor by TLC/LC-MS add_stab->react quench 6. Quench with sat. NaHCO₃ react->quench extract 7. Extract with Solvent quench->extract purify 8. Dry, Concentrate & Purify extract->purify end_node Characterized Product purify->end_node

Sources

Application

using 2-Piperidin-4-ylpropan-1-ol hydrochloride in peptide synthesis

This Application Note and Protocol Guide details the strategic incorporation of 2-Piperidin-4-ylpropan-1-ol hydrochloride (CAS: 155270-01-2 / Free Base CAS: 89151-39-3) into peptide synthesis workflows. Part 1: Technical...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note and Protocol Guide details the strategic incorporation of 2-Piperidin-4-ylpropan-1-ol hydrochloride (CAS: 155270-01-2 / Free Base CAS: 89151-39-3) into peptide synthesis workflows.

Part 1: Technical Introduction & Strategic Utility

Compound Profile:

  • Systematic Name: 2-(Piperidin-4-yl)propan-1-ol hydrochloride[1][2]

  • Functional Core: A piperidine ring (secondary amine) substituted at the 4-position with a 1-hydroxypropan-2-yl group.

  • Key Features:

    • Chirality: The C2 position of the propyl chain is a stereocenter. Commercial preparations are often racemic unless specified.

    • Dual Functionality: Contains a nucleophilic secondary amine and a primary alcohol.

    • Solubility: The hydrochloride salt is highly water-soluble; the free base is soluble in DCM, DMF, and alcohols.

Strategic Applications in Drug Design:

  • C-Terminal Capping (Pharmacophore Installation): This moiety is frequently used to terminate a peptide chain, introducing a basic amine and a lipophilic linker that mimics Arginine or Lysine side chains but with distinct pharmacokinetic properties (e.g., improved membrane permeability).

  • Peptidomimetic Linker: It serves as a flexible, non-peptide scaffold to induce turns or extend the distance between pharmacophores in GPCR ligands (e.g., histamine or somatostatin analogs).

  • Solubility Tag: The basic piperidine nitrogen (pKa ~11) ensures protonation at physiological pH, enhancing the aqueous solubility of hydrophobic peptide sequences.

Part 2: Chemical Handling & Pre-Synthesis Preparation

Challenge: The hydrochloride salt is stable but non-nucleophilic. For use in coupling reactions (nucleophilic attack), the amine must be liberated (desalted).

Protocol A: Free-Basing the Hydrochloride Salt Context: Direct use of the HCl salt with excess base (DIEA) in coupling can lead to salt precipitation and slower kinetics. Pre-forming the free base is recommended for critical steps.

  • Dissolution: Dissolve 1.0 g of 2-Piperidin-4-ylpropan-1-ol HCl in 10 mL of minimal water (or 1:1 H2O/MeOH).

  • Basification: Adjust pH to >12 using 4M NaOH.

  • Extraction: Extract 3x with Dichloromethane (DCM). The amino-alcohol will partition into the organic phase.

  • Drying: Dry combined organics over anhydrous Na2SO4, filter, and concentrate in vacuo.

  • Storage: Store the resulting oil under Argon at -20°C. It is prone to carbonate formation if exposed to air.

Part 3: Experimental Protocols

Workflow 1: Loading onto 2-Chlorotrityl Chloride (2-CTC) Resin

Objective: To attach the molecule via its hydroxyl group, leaving the secondary amine available for peptide chain elongation. This creates an ester linkage that is acid-labile (cleavable with TFA).

Mechanism: Nucleophilic displacement of chloride by the alcohol (O-alkylation).

Step-by-Step Procedure:

  • Resin Preparation: Swell 1.0 g of 2-CTC resin (loading ~1.0–1.6 mmol/g) in dry DCM (10 mL) for 30 min. Drain.

  • Loading Solution: Dissolve 2.0 equivalents (eq.) of 2-Piperidin-4-ylpropan-1-ol (free base) in dry DCM (8 mL). Add 4.0 eq. of DIPEA (N,N-Diisopropylethylamine).[3]

    • Note: If using the HCl salt directly, increase DIPEA to 5.0 eq. and ensure complete dissolution (may require small amount of DMF).

  • Coupling: Add the solution to the resin.[3][4][5] Agitate gently for 2 hours at Room Temperature (RT).

  • Capping (Critical): Add 1 mL of Methanol (MeOH) to the reaction mixture (to cap unreacted trityl chlorides). Agitate for 15 min.

  • Washing: Drain and wash resin: DCM (3x), DMF (3x), DCM (3x).[3][6]

  • Loading Determination: Dry a small aliquot. Weigh ~5 mg.[6] Treat with 20% piperidine/DMF (if Fmoc was present) or simply calculate based on weight gain (less accurate). Better method: Cleave a sample with 1% TFA/DCM and analyze by HPLC to confirm attachment.

Workflow 2: Peptide Elongation (Coupling to the Secondary Amine)

Objective: To couple the first amino acid (Fmoc-AA-OH) to the piperidine nitrogen. Challenge: Secondary amines are sterically hindered and less reactive than primary amines. Standard DIC/HOBt coupling often fails or proceeds slowly.

Recommended Coupling System: HATU / HOAt

  • Activation:

    • Dissolve Fmoc-Amino Acid (4.0 eq.) and HATU (3.9 eq.) in DMF.

    • Add HOAt (4.0 eq.) (optional but recommended for hindered amines).

    • Add DIPEA (8.0 eq.).[5]

    • Activation Time: Allow to activate for 1-2 minutes (yellow color develops).

  • Coupling: Add the activated mixture to the resin-bound piperidine scaffold.

  • Reaction Time: Agitate for 2–4 hours at RT.

    • Optimization: For extremely hindered amino acids (e.g., Fmoc-Val-OH, Fmoc-Ile-OH), perform a "double couple" (repeat step 1-3) or raise temperature to 50°C (microwave assisted).

  • Monitoring: The Kaiser test (ninhydrin) is NOT effective for secondary amines. Use the Chloranil Test or p-Nitrophenol ester test . A negative result (no blue/color change) indicates complete coupling.

Part 4: Visualization & Logic

Diagram 1: Structural Logic & Resin Loading Pathway

This diagram illustrates the chemical transformation from the HCl salt to the resin-bound scaffold.

ResinLoading Salt Starting Material 2-Piperidin-4-ylpropan-1-ol HCl FreeBase Free Base Intermediate (Reactive Amino-Alcohol) Salt->FreeBase NaOH/DCM Extr. (Desalting) Complex Resin-Bound Scaffold (Ester Linkage) FreeBase->Complex Coupling: + 2-CTC Resin + DIPEA / DCM (O-Alkylation) Resin 2-Chlorotrityl Chloride Resin (2-CTC) Resin->Complex Solid Support Capping MeOH Capping (Quench Excess Cl) Complex->Capping Add MeOH (15 min)

Caption: Workflow for converting the HCl salt to a resin-bound C-terminal building block via 2-CTC resin.

Diagram 2: SPPS Cycle with Secondary Amine

This diagram highlights the critical divergence from standard SPPS when coupling to the piperidine ring.

SPPS_Cycle Start Resin-Bound Piperidine (Secondary Amine) Coupling Coupling Reaction (Sterically Hindered) Start->Coupling Activation Activate Fmoc-AA-OH Reagents: HATU / HOAt / DIPEA Activation->Coupling Add Activated AA Check QC: Chloranil Test (Specific for 2° Amines) Coupling->Check Success Elongated Peptide (Fmoc-AA-Piperidine-...) Check->Success Negative (No Color) Retry Double Coupling (Repeat Activation) Check->Retry Positive (Blue/Green) Retry->Coupling

Caption: Modified SPPS cycle emphasizing the requirement for HATU activation and Chloranil monitoring for secondary amines.

Part 5: Data Summary & Troubleshooting

Table 1: Coupling Reagent Compatibility for Piperidine Amines

Reagent SystemReactivityRacemization RiskRecommendation
DIC / HOBt LowLowAvoid. Too slow for hindered secondary amines.
HBTU / DIPEA MediumLowAcceptable for unhindered AAs (Gly, Ala).
HATU / HOAt High Low/MediumGold Standard. Use for all couplings to piperidine.
PyBOP / DIPEA HighMediumGood alternative if HATU is unavailable.
Acid Fluorides Very HighLowExcellent for extremely difficult couplings (e.g., Aib).

Troubleshooting Guide:

  • Issue: Low loading on 2-CTC resin.

    • Cause: Moisture in DCM or old resin (hydrolyzed Cl).

    • Fix: Distill DCM over CaH2 or use molecular sieves. Reactivate resin with SOCl2 in DCM if necessary.

  • Issue: Incomplete coupling of Fmoc-AA-OH.

    • Cause: Steric clash between the piperidine ring and the incoming amino acid side chain.

    • Fix: Switch solvent to NMP (N-methylpyrrolidone) to improve swelling. Increase temperature to 50°C.

References

  • Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[7] Chemical Reviews, 109(6), 2455-2504. Link

    • Grounding: Authoritative review on protection str
  • Carpino, L. A. (1993). "1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive." Journal of the American Chemical Society, 115(10), 4397-4398. Link

    • Grounding: Establishes HATU/HOAt as the superior method for hindered amines.
  • Barlos, K., et al. (1991). "2-Chlorotrityl chloride resin. Studies on anchoring of Fmoc-amino acids and peptide cleavage." International Journal of Peptide and Protein Research, 37(6), 513-520. Link

    • Grounding: The foundational protocol for loading alcohols/acids onto 2-CTC resin.
  • Vojkovsky, T. (1995). "Detection of secondary amines on solid phase." Peptide Research, 8(4), 236-237.

Sources

Method

Application Note: Strategic Functionalization &amp; Protecting Group Protocols for 2-(Piperidin-4-yl)propan-1-ol Hydrochloride

Executive Summary & Strategic Analysis 2-(Piperidin-4-yl)propan-1-ol hydrochloride represents a classic bifunctional "linker" scaffold in medicinal chemistry. It contains two nucleophilic sites with distinct reactivity p...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Analysis

2-(Piperidin-4-yl)propan-1-ol hydrochloride represents a classic bifunctional "linker" scaffold in medicinal chemistry. It contains two nucleophilic sites with distinct reactivity profiles:

  • Secondary Amine (Piperidine): High nucleophilicity, basic (

    
    ), currently protonated as an HCl salt.
    
  • Primary Alcohol (Propanol): Moderate nucleophilicity, requires activation or deprotonation for functionalization.

The Challenge: Chemoselectivity & Salt Management

The hydrochloride salt form (


) presents a unique processing requirement: the amine is non-nucleophilic until neutralized. However, once neutralized, the amine becomes the dominant nucleophile, outcompeting the hydroxyl group for electrophiles (acyl chlorides, alkyl halides).

Core Strategy: To selectively functionalize the alcohol, the amine must be masked first. We cannot efficiently protect the alcohol while leaving the amine free in a single step due to the amine's higher kinetic reactivity. Therefore, this guide details a Sequential Orthogonal Protection Strategy .

Target StateStrategyKey Reagents
N-Protected / Free OH Route A (Standard)

/ Base (Biphasic)
N-Protected / O-Protected Route B (Dual) Route A

TBDMS-Cl / Imidazole
Free NH / O-Protected Route C (Inversion) Route A

Benzylation

Acid Deprotection

Decision Matrix & Workflow Visualization

The following diagram outlines the logical flow for selecting the correct protocol based on your downstream synthetic needs.

ProtectionStrategy Start Start: 2-(Piperidin-4-yl)propan-1-ol HCl Decision Target Application? Start->Decision RouteA Route A: N-Boc Protection (Mask Amine, React Alcohol) Decision->RouteA Standard Synthesis RouteB Route B: N-Boc + O-TBDMS (Fully Protected Storage) Decision->RouteB Long-term Storage RouteC Route C: Free Amine / O-Ether (React Amine, Mask Alcohol) Decision->RouteC Inverse Reactivity Step1 Step 1: Neutralization & Boc Protection (Protocol 3.1) RouteA->Step1 RouteB->Step1 RouteC->Step1 Step2 Step 2: O-Silylation (TBDMS) (Protocol 3.2) Step1->Step2 Step3 Step 2: O-Benzylation (Bn) (Sodium Hydride / BnBr) Step1->Step3 FinalA Product A: N-Boc-Alcohol Step1->FinalA FinalB Product B: N-Boc-O-TBDMS Ether Step2->FinalB Step4 Step 3: N-Boc Removal (HCl/Dioxane or TFA) Step3->Step4 FinalC Product C: Amino-O-Benzyl Ether Step4->FinalC

Caption: Strategic decision tree for selecting the appropriate protection pathway based on the desired reactive handle.

Detailed Experimental Protocols

Protocol 3.1: Chemoselective N-Boc Protection (The Foundation)

Objective: Convert the HCl salt to the N-Boc protected alcohol. Mechanism: Schotten-Baumann conditions. The base serves two roles: neutralizing the ammonium salt and scavenging protons released during carbamate formation.

Reagents:

  • Substrate: 2-(Piperidin-4-yl)propan-1-ol HCl (1.0 equiv)

  • Reagent: Di-tert-butyl dicarbonate (

    
    ) (1.1 equiv)
    
  • Base: Triethylamine (

    
    ) (2.5 equiv) Note: Extra equivalents required for HCl salt.
    
  • Solvent: Dichloromethane (DCM) or Dioxane/Water (1:1)

Step-by-Step Methodology:

  • Salt Neutralization (Critical):

    • Suspend the amine hydrochloride (10 mmol) in DCM (50 mL).

    • Cool to 0°C.

    • Add

      
       (25 mmol) dropwise. The suspension should clear as the free amine forms and dissolves (or form a fine precipitate of 
      
      
      
      ).
  • Reagent Addition:

    • Add a solution of

      
       (11 mmol) in DCM (10 mL) dropwise over 15 minutes at 0°C.
      
    • Why: Slow addition prevents localized heating and potential side reactions with the alcohol (though O-Boc formation is slow without DMAP).

  • Reaction:

    • Allow to warm to Room Temperature (RT) and stir for 4–12 hours.

    • QC Check: Monitor by TLC (Stain: Ninhydrin for amine disappearance, PMA for product).

  • Workup (Self-Validating Purification):

    • Wash organic layer with 10% Citric Acid (2 x 20 mL).

      • Function: Removes unreacted amine and trace

        
        . The Boc-product remains in organic phase.
        
    • Wash with Sat.

      
       (20 mL) and Brine (20 mL).
      
    • Dry over

      
      , filter, and concentrate.[1]
      
  • Result: Colorless oil/solid. Yield typically >90%.[2]

Protocol 3.2: Orthogonal O-Silylation (TBDMS)

Objective: Protect the primary alcohol in the presence of the N-Boc group. Context: TBDMS ethers are stable to basic conditions (e.g., alkylation of the Boc-amine if you were to deprotonate it) but removed selectively with Fluoride (


) or Acid.

Reagents:

  • Substrate: N-Boc-2-(piperidin-4-yl)propan-1-ol (from Protocol 3.1)

  • Reagent: tert-Butyldimethylsilyl chloride (TBDMS-Cl) (1.2 equiv)[3]

  • Catalyst/Base: Imidazole (2.5 equiv)[3]

  • Solvent: Anhydrous DMF (Dimethylformamide)[3]

Step-by-Step Methodology:

  • Setup:

    • Dissolve N-Boc intermediate (5 mmol) in anhydrous DMF (15 mL) under Nitrogen/Argon atmosphere.

    • Why: Moisture reacts with TBDMS-Cl to form the silanol, killing the reagent.

  • Activation:

    • Add Imidazole (12.5 mmol). Stir until dissolved.

    • Mechanism:[1] Imidazole forms a reactive N-silyl-imidazolium species that is a better silylating agent than the chloride.

  • Silylation:

    • Add TBDMS-Cl (6 mmol) portion-wise at 0°C.

    • Warm to RT and stir for 12–16 hours.

  • Workup:

    • Dilute with Ethyl Acetate (50 mL).

    • Critical Wash: Wash with Water (3 x 20 mL) to remove DMF.

    • Wash with Brine, dry (

      
      ), and concentrate.
      
  • Purification:

    • Flash Chromatography (Hexanes/EtOAc).

    • Note: TBDMS products are non-polar; they will elute quickly.

Comparison of Protecting Group Options

The following table contrasts alternative strategies if Boc/TBDMS does not fit the specific downstream stability requirements.

GroupStabilityDeprotectionSuitability for this Scaffold
N-Boc Bases, Nucleophiles, HydrogenationAcid (TFA, HCl)High. Best for general synthesis.
N-Cbz Acids, Bases

Medium. Use if final product is acid-sensitive.[4]
N-Fmoc AcidsBase (Piperidine)Low. Deprotection reagent (piperidine) mimics the scaffold, complicating purification.
O-TBDMS Bases, Reduction

(TBAF), Acid
High. Standard for primary alcohols.
O-Bn Acids, Bases, Hydrides

High. Use if robust protection is needed (e.g., strong Grignard reactions).

Troubleshooting & Quality Control

Common Failure Modes
  • Incomplete N-Protection:

    • Symptom:[1][5][6][7] Low yield, presence of starting material in aqueous wash.[5]

    • Cause: Insufficient base used to neutralize the HCl salt.

    • Fix: Ensure pH > 9 during the reaction. Use 2.5–3.0 equiv of base.

  • O-Boc Formation (Side Reaction):

    • Symptom:[1][5][6][7][8] Product has two Boc signals in NMR.

    • Cause: Use of DMAP or high temperatures during Boc protection.

    • Fix: Perform Boc protection at 0°C without DMAP. If O-Boc forms, treat with mild base (

      
      ) to selectively hydrolyze the carbonate (O-Boc) while keeping the carbamate (N-Boc).
      
  • TBDMS Hydrolysis:

    • Symptom:[1][5][6][7] Loss of protecting group during workup.

    • Cause: Acidic workup or prolonged exposure to silica gel.

    • Fix: Use buffered silica (1%

      
      ) or neutral alumina for purification.
      
Analytical Validation (NMR)
  • 1H NMR (CDCl3):

    • N-Boc: Strong singlet at

      
       1.45 ppm (9H).
      
    • O-TBDMS: Singlet at

      
       0.90 ppm (9H, t-Bu) and 
      
      
      
      0.05 ppm (6H, Si-Me).
    • Diagnostic Shift: The

      
       protons will shift downfield upon silylation.
      

References

  • Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.).[9][10] Wiley-Interscience.[11]

  • Agami, C., & Couty, F. (2002). The reactivity of the N-Boc protecting group: an under-rated feature. Tetrahedron, 58(14), 2701-2724.

  • Corey, E. J., & Venkateswarlu, A. (1972). Protection of hydroxyl groups as tert-butyldimethylsilyl derivatives.[4][6] Journal of the American Chemical Society, 94(17), 6190–6191.

  • National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 19773564, 2-(Piperidin-4-yl)ethanol hydrochloride (Analogous Structure). Retrieved from [Link]

Sources

Application

Application Note: Coupling Strategies for 2-(Piperidin-4-yl)propan-1-ol Hydrochloride

This Application Note and Protocol Guide is designed for medicinal chemists and process development scientists working with 2-(Piperidin-4-yl)propan-1-ol hydrochloride .[1] Introduction & Structural Analysis 2-(Piperidin...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note and Protocol Guide is designed for medicinal chemists and process development scientists working with 2-(Piperidin-4-yl)propan-1-ol hydrochloride .[1]

Introduction & Structural Analysis

2-(Piperidin-4-yl)propan-1-ol hydrochloride is a bifunctional building block widely used in medicinal chemistry to introduce solubility-enhancing polar motifs and flexible linker systems into drug candidates.

Molecule Profile
  • IUPAC Name: 2-(Piperidin-4-yl)propan-1-ol hydrochloride

  • Functional Handles:

    • Secondary Amine (Piperidine): Highly nucleophilic (

      
      ).[1] Primary site for coupling.
      
    • Primary Alcohol: Nucleophilic but significantly less reactive than the amine.[1] Serves as a handle for further diversification (e.g., etherification, oxidation) or hydrogen-bond donor/acceptor in final ligands.

  • Stereochemistry: The molecule possesses a chiral center at the C2 position of the propyl chain. Unless specified as an enantiopure grade, it is typically supplied as a racemate.

Strategic Utility

In fragment-based drug discovery (FBDD), this scaffold is valued for its


 character . Unlike flat aromatic linkers, the piperidine-propyl chain introduces 3D complexity, improving physicochemical properties (solubility, metabolic stability) and enabling vectors for accessing distinct binding pockets.

Critical Handling: De-salting & Stoichiometry

The hydrochloride salt form stabilizes the amine but renders it non-nucleophilic. Successful coupling requires rigorous management of the HCl neutralization.

The "In-Situ" vs. "Free-Base" Dilemma
  • Method A: In-Situ Neutralization (Recommended for High-Throughput): Add excess tertiary amine base (DIPEA/TEA) directly to the reaction mixture.[1]

    • Risk:[1] Formation of DIPEA·HCl salts can increase ionic strength, potentially precipitating reagents or affecting kinetics in non-polar solvents.

  • Method B: Pre-reaction Free-Basing (Recommended for Scale-Up):

    • Protocol: Dissolve salt in minimal water

      
       Basify to pH >12 with 1N NaOH 
      
      
      
      Extract exhaustively with DCM/IPA (3:1)
      
      
      Dry (
      
      
      ) and concentrate.[1][2]
    • Benefit: Removes chloride ions that might interfere with metal-catalyzed couplings (e.g., Pd poisoning).[1]

Protocol A: Chemoselective Amide Coupling (Amine-Directed)

This protocol targets the secondary amine while leaving the primary alcohol unreacted. The high nucleophilicity of the piperidine allows for chemoselectivity without protecting the alcohol, provided the acylating agent is not in massive excess.

Reaction Scheme

[1]
Reagent Selection Strategy
ComponentChoiceRationale
Coupling Agent HATU High reactivity for secondary amines; superior conversion rates over EDC/HOBt for sterically hindered acids.[1]
Base DIPEA (Hünig's Base) Non-nucleophilic; buffers the HCl salt. Critical: Use 3.0–4.0 equivalents.
Solvent DMF or DMA High solubility for the salt form. DCM may require a phase-transfer catalyst if the salt is insoluble.
Step-by-Step Procedure
  • Activation:

    • In a dry vial, dissolve the Carboxylic Acid (1.0 equiv) in anhydrous DMF (0.1 M concentration).

    • Add HATU (1.1 equiv) .

    • Add DIPEA (1.0 equiv) . Stir at Room Temperature (RT) for 5–10 minutes to form the active ester (O-At ester). Visual Check: Solution often turns yellow.

  • Coupling:

    • Add 2-(Piperidin-4-yl)propan-1-ol hydrochloride (1.0–1.2 equiv) directly to the activated acid mixture.

    • Immediately add the remaining DIPEA (2.5 equiv) . Note: The extra base is required to neutralize the HCl salt and regenerate the free amine.

  • Incubation:

    • Stir at RT for 2–4 hours. Monitor by LC-MS (Target mass = Acid MW + 143.2 - 18).

  • Workup (Standard):

    • Dilute with EtOAc. Wash with sat.[2]

      
       (2x), water (1x), and brine (1x).
      
    • Troubleshooting: If the product is highly polar (due to the free alcohol), use DCM/MeOH (9:1) for extraction or purify directly via Reverse Phase Preparative HPLC.

Protocol B: Nucleophilic Aromatic Substitution ( Ar)

Used to attach the piperidine to heteroaromatic scaffolds (e.g., chloropyrimidines, fluoronitrobenzenes).

Workflow Logic

Unlike amide coupling,


Ar requires heat.[1] The primary alcohol can compete at high temperatures (forming ethers), so solvent choice and temperature control are vital to maintain N-selectivity.[1]
Procedure
  • Setup:

    • Combine Aryl Halide (1.0 equiv) and Piperidinyl-propanol HCl (1.1 equiv) in DMSO or NMP .

    • Add

      
       (3.0 equiv)  or Cs_2CO_3 (2.0 equiv) . Note: Inorganic bases are preferred over DIPEA at high temperatures to prevent polymerization/side reactions.
      
  • Reaction:

    • Heat to 80–100°C .[1]

    • Time: 1–12 hours depending on the aryl halide reactivity.

    • Selectivity Check: If O-arylation (ether) byproducts are observed by LC-MS, lower the temperature and switch solvent to iPrOH or n-BuOH .

Visualization: Decision Logic & Mechanism

Workflow Decision Tree

This diagram guides the researcher through the optimal pathway based on the target scaffold.

CouplingWorkflow Start Start: 2-(Piperidin-4-yl)propan-1-ol HCl TargetCheck Identify Electrophile Partner Start->TargetCheck Acid Carboxylic Acid (R-COOH) TargetCheck->Acid Amide Bond Halo Aryl Halide (Ar-X) TargetCheck->Halo C-N Bond (Aryl) Aldehyde Aldehyde (R-CHO) TargetCheck->Aldehyde C-N Bond (Alkyl) ProtocolA Protocol A: Amide Coupling (HATU/DIPEA) Acid->ProtocolA ProtocolB Protocol B: SNAr (K2CO3/DMSO, Heat) Halo->ProtocolB ProtocolC Protocol C: Reductive Amination (NaBH(OAc)3/DCM) Aldehyde->ProtocolC Selectivity Check N vs O Selectivity ProtocolA->Selectivity ProtocolB->Selectivity ProtocolC->Selectivity Final Purify: RP-HPLC or Flash (DCM/MeOH) Selectivity->Final N-Product Confirmed

Figure 1: Strategic workflow for selecting the correct coupling protocol based on the electrophilic partner.

Mechanistic Pathway (HATU Coupling)

Understanding the salt neutralization step is critical for troubleshooting low yields.

Mechanism Step1 R-COOH + HATU Step2 Activated Ester (O-At Species) Step1->Step2 Coupling Nucleophilic Attack Step2->Coupling Salt Piperidine·HCl FreeBase Free Amine (Nucleophile) Salt->FreeBase Deprotonation (Fast) Base DIPEA (Excess) Base->FreeBase FreeBase->Coupling Product Amide Product + HO-At + DIPEA·HCl Coupling->Product

Figure 2: Mechanistic sequence highlighting the requirement for excess base to liberate the nucleophilic amine from its hydrochloride salt.[1]

Troubleshooting Guide

ObservationRoot CauseCorrective Action
Low Yield (<30%) Incomplete neutralization of HCl salt.Increase DIPEA to 4.0 equiv. Ensure the reaction pH is basic (~8-9) using wet pH paper.[1]
O-Acylation (Ester) High reactivity of primary alcohol.[1]Switch to a less reactive coupling agent (e.g., EDC/HOBt) or lower temperature to 0°C during addition.
Insolubility Salt form is insoluble in DCM/THF.[1]Switch solvent to DMF or DMA. Alternatively, pre-free-base the amine (See Section 2, Method B).

References

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link

  • Roughley, S. D., & Jordan, A. M. (2011). The medicinal chemist’s guide to solving ADMET challenges. Journal of Medicinal Chemistry, 54(10), 3451-3479. Link

  • Blakemore, D. C., et al. (2018). Organic synthesis provides opportunities to transform drug discovery.[1][3] Nature Chemistry, 10, 383–394. Link

  • PubChem. (n.d.).[4] 2-(Piperidin-4-yl)propan-1-ol hydrochloride Compound Summary. National Library of Medicine. Link

Sources

Technical Notes & Optimization

Troubleshooting

purification of 2-Piperidin-4-ylpropan-1-ol hydrochloride derivatives via recrystallization

Technical Support Center: Purification of 2-Piperidin-4-ylpropan-1-ol Hydrochloride Case ID: PUR-PIP-HCL-001 Topic: Recrystallization Protocols & Troubleshooting Assigned Specialist: Senior Application Scientist, Separat...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Purification of 2-Piperidin-4-ylpropan-1-ol Hydrochloride

Case ID: PUR-PIP-HCL-001 Topic: Recrystallization Protocols & Troubleshooting Assigned Specialist: Senior Application Scientist, Separation Sciences Status: Active

Executive Summary

You are working with 2-Piperidin-4-ylpropan-1-ol hydrochloride , a polar, amphiphilic salt. This class of molecules—4-substituted piperidine alkanols—presents unique purification challenges. The hydrophilic ionic head (piperidinium chloride) and the lipophilic alkyl tail often induce "oiling out" (Liquid-Liquid Phase Separation) rather than clean crystallization. Furthermore, the hydroxyl group increases hydrogen bonding capability, making the crystal lattice energy difficult to target without trapping solvent.

This guide moves beyond generic textbook advice, providing a field-tested Dual-Solvent Displacement Protocol designed to suppress oiling out and maximize purity.

Part 1: Solvent Selection Strategy

The success of this purification relies on balancing the high polarity of the hydrochloride salt with the organic nature of the propyl chain.

Recommended Solvent System: Isopropanol (IPA) / Ethyl Acetate (EtOAc)

SolventRoleDielectric Constant (

)
Boiling PointFunction
Isopropanol (IPA) Good Solvent17.982.6°CDissolves the salt at reflux; moderate polarity prevents rapid crashing.
Ethyl Acetate (EtOAc) Anti-Solvent6.0277.1°CLowers the solubility limit gently; induces crystallization without immediate oiling.
Ethanol (EtOH) Alt.[1][2] Good Solvent24.578.3°CUse only if IPA fails. Higher solubility often leads to lower yields or requires colder isolation temps.
Toluene Impurity Wash2.38110.6°CNot for recrystallization of the salt. Use to wash the free base prior to salt formation.

Critical Insight: Avoid Diethyl Ether as an anti-solvent. Its low boiling point (34.6°C) causes rapid local cooling upon addition, instantly freezing impurities into the lattice or causing the product to gum up.

Part 2: The Dual-Solvent Displacement Protocol

Objective: Isolate >98% pure crystalline solid, free of amorphous gum.

Step 1: Dissolution (The Saturation Point)[3]
  • Place the crude 2-Piperidin-4-ylpropan-1-ol HCl in a round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

  • Add Isopropanol (IPA) at a ratio of 3 mL per gram of crude solid.

  • Heat to reflux (approx. 83°C).

  • If the solid does not dissolve, add more IPA in 0.5 mL increments through the condenser until the solution is clear.

    • Note: If colored insoluble specs remain, perform a hot filtration immediately through a pre-warmed glass frit.

Step 2: Nucleation Management (The Critical Phase)
  • Remove the heat source but keep the flask on the stir plate. Allow the solution to cool slowly to ~60°C.

  • The Anti-Solvent Drop: While stirring moderately, add hot Ethyl Acetate (heated to ~60°C) dropwise.

  • Stop adding the moment you see a faint, persistent turbidity (cloudiness) that dissolves within 5-10 seconds.

  • Seeding: Add a tiny crystal of pure product (if available) or scratch the inner glass wall with a glass rod to induce nucleation.[1][3]

Step 3: Crystal Growth & Isolation
  • Allow the flask to cool to room temperature undisturbed (turn off stirring if crystals are fragile, but keep stirring if oiling is a risk).

  • Once at room temperature, transfer to an ice bath (0-4°C) for 1 hour.

  • Filtration: Filter the crystals using a Büchner funnel.

  • Wash: Wash the cake immediately with a cold 1:1 mixture of IPA/EtOAc.

  • Drying: Dry in a vacuum oven at 40°C. Warning: Higher temperatures may melt the solvate if the crystal structure is unstable.

Part 3: Visualization of Workflows

Workflow 1: Recrystallization Logic Flow

RecrystallizationFlow Start Crude Piperidinyl-Propanol HCl Dissolve Dissolve in Refluxing IPA (Min. Volume) Start->Dissolve CheckSol Is solution clear? Dissolve->CheckSol HotFilter Hot Filtration (Remove inorganic salts) CheckSol->HotFilter No (Insolubles) AntiSolvent Add Hot EtOAc (Until faint turbidity) CheckSol->AntiSolvent Yes HotFilter->AntiSolvent Cooling Slow Cool to RT (Seed at 60°C) AntiSolvent->Cooling Isolation Filter & Wash (Cold IPA/EtOAc) Cooling->Isolation Final Pure Crystalline Solid Isolation->Final

Caption: Standard process flow for the purification of piperidine hydrochloride derivatives.

Workflow 2: Troubleshooting "Oiling Out"

OilingOut Issue Problem: Product Oils Out (Liquid phase separation) CheckTemp Is solution too hot? Issue->CheckTemp Reheat Reheat to redissolve oil CheckTemp->Reheat Yes CheckPurity Is crude purity <80%? CheckTemp->CheckPurity No AddSolvent Add more IPA (Good Solvent) Reheat->AddSolvent SlowCool Slower Cooling Ramp (Insulate flask) AddSolvent->SlowCool PreClean Perform Acid/Base Extraction (Remove neutrals) CheckPurity->PreClean Yes Seed Seed at Metastable Zone CheckPurity->Seed No PreClean->Reheat

Caption: Decision tree for resolving Liquid-Liquid Phase Separation (Oiling Out).

Part 4: Troubleshooting & FAQ

Q1: The product is "oiling out" (forming a sticky gum at the bottom) instead of crystallizing. Why?

A: This is the most common failure mode for piperidine salts. It occurs when the Liquid-Liquid Phase Separation (LLPS) boundary is crossed before the Crystal Nucleation boundary.

  • Cause: The solution is too supersaturated, or the anti-solvent (EtOAc) was added too fast/too cold.

  • Fix:

    • Reheat the mixture until the oil dissolves back into the solution.

    • Add a small amount of IPA (good solvent) to lower the supersaturation.

    • Allow the solution to cool very slowly (wrap the flask in foil or a towel).

    • Vigorous Stirring: Unlike typical crystal growth where stillness is preferred, vigorous stirring can sometimes prevent oil droplets from coalescing, forcing them to collide with seed crystals and solidify.

Q2: My crystals are hygroscopic and turn into a paste on the filter paper.

A: Hydrochloride salts of amine alcohols are notorious for hygroscopicity.

  • Fix: Do not air dry. Minimize exposure to ambient humidity.

  • Protocol Adjustment:

    • Filter under a blanket of Nitrogen or Argon if possible.

    • Wash with anhydrous EtOAc.

    • Transfer immediately to a vacuum desiccator containing P₂O₅ or Silica Gel.

Q3: The crystals retain a yellow/brown color.

A: This indicates oxidation products (N-oxides) or trace polymerized impurities.

  • Fix: Use Activated Carbon (Charcoal).[1][4]

    • During the dissolution step (Step 1), add activated carbon (5% w/w relative to crude).

    • Reflux for 15 minutes.

    • Perform the hot filtration through Celite to remove the carbon before adding the anti-solvent.

Q4: Can I use Acetone instead of Ethyl Acetate?

A: Proceed with caution. While Acetone is a good anti-solvent, piperidine HCl salts are sometimes too soluble in wet acetone, or the acetone may contain traces of water which increases solubility, preventing high yields. EtOAc is superior because it does not dissolve the salt well, forcing a sharper precipitation.

References

  • Mettler Toledo. Oiling Out in Crystallization: Causes and Solutions. Retrieved from .

  • BenchChem. Purification Techniques for Piperidine Derivatives & Application Notes. Retrieved from .

  • Google Patents. CN111606842A: Preparation method of 2-(4-piperidyl)-2-propanol and hydrochloride thereof.[5] (2020). Retrieved from .

  • University of Rochester. Tips & Tricks: Recrystallization Solvent Selection. Retrieved from .

Sources

Optimization

removing hydrochloride salt from 2-Piperidin-4-ylpropan-1-ol for organic synthesis

Ticket ID: #CHEM-SUP-8821 Subject: Removal of Hydrochloride Salt from Polar Amino-Alcohols Assigned Specialist: Senior Application Scientist, Organic Synthesis Division Executive Summary You are attempting to isolate the...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: #CHEM-SUP-8821

Subject: Removal of Hydrochloride Salt from Polar Amino-Alcohols Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Executive Summary

You are attempting to isolate the free base of 2-Piperidin-4-ylpropan-1-ol from its hydrochloride salt.

The Core Challenge: Unlike simple lipophilic amines, this molecule contains both a secondary amine and a primary alcohol. This "amphiphilic" nature creates a specific problem: Water Solubility.

  • The Trap: Standard neutralization (NaOH + Water + DCM) often leads to low yields because the free base partitions significantly into the aqueous phase.

  • The Solution: You must shift the partition coefficient (

    
    ) violently in favor of the organic phase using "Salting Out" techniques or utilize a completely non-aqueous workup.
    

Decision Matrix: Select Your Protocol

Before starting, evaluate your constraints using this logic flow.

Desalting_Decision_Matrix Start START: Select Protocol Scale What is your scale? Start->Scale Solubility Is the Free Base Water Soluble? Scale->Solubility > 100 mg MethodC PROTOCOL C: Ion Exchange Resin (High Purity/Low Scale) Scale->MethodC < 100 mg (Precious) MethodA PROTOCOL A: Enhanced Biphasic Extraction (Salt-Saturation Method) Solubility->MethodA Moderate/Unknown MethodB PROTOCOL B: Non-Aqueous Scavenging (Methanolic Exchange) Solubility->MethodB High (Very Polar)

Figure 1: Decision matrix for selecting the optimal desalting strategy based on scale and compound polarity.

Technical Protocols

Protocol A: Enhanced Biphasic Extraction (The "Salting Out" Method)

Best For: General synthesis scales (1g – 50g) where the product is moderately polar. Mechanism: We utilize the Common Ion Effect. By saturating the aqueous layer with inorganic ions, we disrupt the hydrogen bonding network of water, forcing the organic amine out of the water and into the organic solvent.

Reagents Required:

  • Target HCl Salt

  • Solvent System: Chloroform:Isopropanol (3:1) or DCM.

  • Base: 4M NaOH or KOH.

  • Salting Agent: Solid NaCl or Solid

    
    .
    

Step-by-Step Workflow:

  • Dissolution: Dissolve the HCl salt in the minimum amount of water (e.g., 5 mL water per 1g salt).

  • Basification (Critical Step):

    • Slowly add 4M NaOH with stirring.

    • Target pH: You must reach pH > 13 .

    • Why? The pKa of the piperidine ring is ~11.1 [1].[1] To ensure 99% deprotonation (

      
      ), you need to be at least 2 units above the pKa.
      
  • Saturation: Add solid NaCl to the aqueous mixture until no more dissolves (saturation).

    • Tip: This increases the density of the aqueous layer and pushes the organic product out.

  • Extraction:

    • Do not use pure DCM if the yield is low.

    • Use Chloroform:Isopropanol (3:1) . The alcohol co-solvent helps solvate the polar hydroxyl group of your target molecule.

    • Perform 3x extractions.

  • Drying: Dry combined organics over anhydrous

    
     (Sodium Sulfate).
    
  • Concentration: Evaporate solvent under reduced pressure.

Protocol B: Non-Aqueous Scavenging (The "Water-Free" Method)

Best For: Highly water-soluble amines where aqueous extraction results in <50% yield. Mechanism: A metathesis reaction in an organic solvent where the byproduct (NaCl/KCl) precipitates out, leaving the free base in solution.

Reaction Equation:



Reagents Required:

  • Anhydrous Methanol (MeOH).

  • Sodium Methoxide (NaOMe) solution (25% in MeOH) OR Solid KOH.

Step-by-Step Workflow:

  • Suspend: Suspend the HCl salt in anhydrous Methanol (10 mL/g). It may not fully dissolve yet.

  • Neutralize:

    • Add 1.05 equivalents of NaOMe (25% in MeOH) dropwise at 0°C.

    • Alternative: If NaOMe is unavailable, use powdered KOH (1.1 equiv) and stir vigorously for 1 hour.

  • Precipitation: Stir for 30 minutes. You will observe a fine white precipitate forming (NaCl or KCl).

  • Filtration:

    • Filter the mixture through a Celite pad or a fine sintered glass funnel to remove the inorganic salt.

    • Caution: The filtrate now contains your free base.

  • Evaporation: Concentrate the filtrate to dryness.

  • Redissolution (Purification):

    • The residue may contain residual inorganic salts.[2][3] Redissolve in dry DCM or Ether.

    • Filter again if any solid remains.

    • Evaporate to obtain the pure free base oil.

Comparative Data: Solvent Selection

Choosing the right solvent is the difference between 40% and 95% yield.

Solvent SystemPolarityExtraction Efficiency for Amino-AlcoholsNotes
Diethyl Ether LowPoorAvoid. Too non-polar for this molecule.
Dichloromethane (DCM) ModerateModerateStandard choice, but may leave product in water.
DCM / Methanol (9:1) HighGoodGood, but Methanol is water-miscible, which can complicate phase separation.
Chloroform / IPA (3:1) Optimal Excellent The Gold Standard. IPA pulls the polar amine; Chloroform maintains the bilayer.

Troubleshooting & FAQs

Q: The product is an oil that won't solidify. Is it impure? A: Not necessarily. 2-Piperidin-4-ylpropan-1-ol free base is likely a viscous oil or a low-melting solid due to the disruption of the crystal lattice once the HCl is removed. If the NMR is clean, the physical state is normal.

Q: I formed a terrible emulsion during Protocol A. What now? A: This is common with amino-alcohols.

  • Wait: Give it 20 minutes.

  • Filter: Pass the entire emulsion through a Celite pad. The solids stabilizing the emulsion will be removed.

  • Brine: Add more solid NaCl.

  • Centrifuge: If available, spin it down.

Q: Can I use Sodium Bicarbonate (


) instead of NaOH? 
A: No. 

has a pH of ~8.5. The pKa of your piperidine is ~11.[4] You will not deprotonate the amine; you will simply have a buffered solution of the salt [2]. You strictly need a strong base (pH > 12).

Visualizing the "Salting Out" Mechanism

Salting_Out_Mechanism Aqueous Aqueous Phase (Water + Product) Salt Add NaCl (Saturation) Aqueous->Salt Disruption Hydration Shells Disrupted Salt->Disruption Increases Ionic Strength Migration Product Migrates to Organic Phase Disruption->Migration Salting Out Effect Organic Organic Phase (CHCl3:IPA) Migration->Organic

Figure 2: The "Salting Out" mechanism. Saturating the water layer with NaCl reduces the solubility of the organic amine, forcing it into the extraction solvent.

References

  • Hall, H. K. (1957). Correlation of the Base Strengths of Amines. Journal of the American Chemical Society, 79(20), 5441–5444. (Establishes Piperidine pKa ~11.1).

  • Reich, H. J. (2024). Bordwell pKa Table (Acidity in DMSO/Water). University of Wisconsin-Madison.

  • Furniss, B. S., et al. (1989).[5] Vogel's Textbook of Practical Organic Chemistry (5th Edition). Longman Scientific & Technical. (Standard reference for extraction of polar amines).

Disclaimer: These protocols involve the use of strong bases and organic solvents.[6] Always review the Safety Data Sheet (SDS) for 2-Piperidin-4-ylpropan-1-ol and all reagents before proceeding.

Sources

Troubleshooting

minimizing side reactions during oxidation of 2-Piperidin-4-ylpropan-1-ol HCl

To: Research & Development Team From: Senior Application Scientist, Technical Support Center Subject: Minimizing Side Reactions: Oxidation of 2-Piperidin-4-ylpropan-1-ol HCl Executive Summary Oxidizing 2-Piperidin-4-ylpr...

Author: BenchChem Technical Support Team. Date: February 2026

To: Research & Development Team From: Senior Application Scientist, Technical Support Center Subject: Minimizing Side Reactions: Oxidation of 2-Piperidin-4-ylpropan-1-ol HCl

Executive Summary

Oxidizing 2-Piperidin-4-ylpropan-1-ol HCl presents a classic chemoselectivity paradox: you must oxidize a primary alcohol to an aldehyde (or acid) in the presence of a secondary amine.[1] While the HCl salt form protects the amine from direct oxidation (N-oxide formation), it introduces solubility challenges and risks deprotonation during basic workups, leading to rapid self-condensation (polymerization/cyclization).[1]

This guide prioritizes chemoselectivity and stability .[1] While protecting the amine (e.g., N-Boc) is the industry gold standard, the protocols below are optimized for the HCl salt specifically, assuming downstream steps require the free amine or salt.

Part 1: The Chemoselectivity Matrix

Before selecting a reagent, understand the "Kill Zone"—the specific conditions where your side reactions occur.[1]

Reaction Pathway Analysis

The following diagram illustrates the critical divergence points between success (Aldehyde) and failure (N-Oxide/Polymer).

ReactionPathways cluster_risk High Risk Zone (Workup) Substrate 2-Piperidin-4-ylpropan-1-ol (HCl Salt) Intermediate Alkoxysulfonium Intermediate Substrate->Intermediate Activation (Swern/DMSO) NOxide N-Oxide Side Product Substrate->NOxide Peroxides/mCPBA (Direct N-Ox) Aldehyde Target Aldehyde (Unstable Free Base) Intermediate->Aldehyde Base Addition (Deprotonation) Polymer Imine/Enamine Polymers Aldehyde->Polymer pH > 7 (Self-Condensation) Acid Carboxylic Acid (Over-oxidation) Aldehyde->Acid Excess Oxidant (Water present)

Figure 1: Reaction pathway analysis showing the critical risk of self-condensation upon basification.[1]

Part 2: Recommended Protocols

Method A: Modified Swern Oxidation (Best for HCl Salts)

Why: Swern conditions (DMSO/Oxalyl Chloride) are compatible with amine salts.[1][2] The salt is soluble in DMSO.[1] The reaction remains acidic until the final quench, protecting the nitrogen.[1]

Critical Modification: You must prevent the "Base Spike." Standard Swern uses excess Et3N to trigger the breakdown of the intermediate.[1] If the mixture warms up with excess free base, the amine deprotonates and attacks the aldehyde.[1]

Protocol:

  • Activation: Cool oxalyl chloride (1.5 eq) in DCM to -78°C. Add DMSO (3.0 eq) dropwise. Stir 15 min.

  • Addition: Dissolve 2-Piperidin-4-ylpropan-1-ol HCl in minimal DMSO (it may not dissolve in DCM alone). Add this solution slowly to the activated mixture at -78°C.

    • Note: The amine remains protonated (

      
      ), preventing N-oxidation.[1]
      
  • Elimination: Stir 30 min. Add DIPEA (Diisopropylethylamine) (4.0 - 5.0 eq) dropwise.[1]

    • Why DIPEA? It is bulkier than Et3N, reducing nucleophilic attack risks, though its basicity triggers the mechanism.[1]

  • The "Reverse Quench" (CRUCIAL):

    • Do NOT let the reaction warm to RT and sit.[1]

    • Once the reaction reaches 0°C (complete conversion), pour the reaction mixture into a vigorously stirring, cold 1M NaH2PO4 (pH 4.5) or saturated NH4Cl solution.

    • Mechanism:[3][4][5][6][7][8][9][10] This immediately buffers the amine back to the protonated salt form upon workup, preventing it from reacting with the aldehyde.[1]

Method B: TEMPO/PhI(OAc)2 (Metal-Free, Mild)

Why: Avoids the extreme basicity of Swern and the pH sensitivity of Bleach/TEMPO.[1] Iodobenzene diacetate (BAIB) acts as the stoichiometric oxidant.[1]

Protocol:

  • Dissolve substrate (1.0 eq) in DCM/Water (9:1) or Acetonitrile/Water (9:1).[1]

  • Add TEMPO (0.1 eq).[1]

  • Add PhI(OAc)2 (1.1 eq) at 0°C.[1]

  • Buffer: Add solid NaHCO3 (1.0 eq) only if reaction is sluggish.

    • Control: Monitor pH.[1] Keep it near 6-7. If it goes >8, you risk free amine liberation.[1]

  • Workup: Quench with aqueous Na2S2O3. Extract. Keep the organic layer slightly acidic or convert the aldehyde immediately to a bisulfite adduct for storage.[1]

Part 3: Comparative Data & Selection Guide

FeatureSwern (DMSO/COCl2)TEMPO / BleachTEMPO / PhI(OAc)2IBX / DMSO
Suitability for HCl Salts High (Soluble in DMSO)Low (Bleach requires pH ~9)Medium High
Risk of N-Oxidation Very LowLow (Steric hindrance)Very LowLow
Risk of Over-oxidation Negligible (Stops at CHO)High (to COOH) without careLowNegligible
Major Downside Odor (DMS), Cryogenic (-78°C)pH control is difficultCost of ReagentExplosive risk (IBX), Solubility
Recommendation Primary Choice Avoid for this substrateSecondary Choice Alternative for small scale

Part 4: Troubleshooting Guide (FAQs)

Q1: My yield is low, and I see a baseline streak on TLC. What happened?

Diagnosis: Polymerization.[1] Cause: You likely performed a basic workup (e.g., washing with 1M NaOH or sat.[1] NaHCO3) which deprotonated the piperidine.[1] The free amine reacted with the aldehyde.[1] Solution: Maintain a slightly acidic pH (4-5) during workup.[1] Isolate the product as the Aldehyde-HCl salt or immediately trap it (e.g., reductive amination or Wittig) in the next step without isolation.[1]

Q2: The reaction solidified/precipitated when adding the substrate.

Diagnosis: Solubility failure. Cause: Amino-alcohol HCl salts are often insoluble in pure DCM (standard Swern solvent).[1] Solution: Use a DCM/DMSO (1:1) mixture for the substrate addition.[1] DMSO is part of the Swern reagent anyway, so increasing its proportion is safe.[1]

Q3: I see a new spot that isn't aldehyde or polymer (M+16 mass).

Diagnosis: N-Oxide formation. Cause: Likely occurred if you used a peroxide-based oxidant or allowed the TEMPO reaction to drift to high pH (>10).[1] Solution: Switch to Swern (Method A). The sulfur-based mechanism is highly selective for alcohols and does not oxidize amines (especially protonated ones).[1]

Q4: Can I just protect the amine in situ?

Diagnosis: Process optimization. Solution: Yes. If you add (Boc)2O (1.1 eq) and Et3N (2.0 eq) to the alcohol before oxidation, you generate the N-Boc alcohol in situ.[1] You can then proceed to oxidize this intermediate without isolating it (One-pot protection/oxidation).[1] This is the safest route for scale-up.[1]

References

  • Mancuso, A. J., & Swern, D. (1981).[1] Activated dimethyl sulfoxide: useful reagents for synthesis.[1][11][12] Synthesis, 1981(03), 165-185.[1] Link[1]

    • Foundational text for Swern oxidation mechanisms and tolerance of functional groups.
  • Anelli, P. L., Biffi, C., Montanari, F., & Quici, S. (1987).[13] Fast and selective oxidation of primary alcohols to aldehydes or to carboxylic acids... mediated by oxoammonium salts.[1][13][14] The Journal of Organic Chemistry, 52(12), 2559-2562.[1][13] Link[1]

    • Definitive guide on TEMPO kinetics and pH dependence.
  • Hoover, J. M., & Stahl, S. S. (2011).[1][11] Highly selective aerobic oxidation of primary alcohols catalyzed by Cu/TEMPO.[1][11] Journal of the American Chemical Society, 133(42), 16901-16910.[1] Link[1]

    • Modern catalytic approaches minimizing over-oxid
  • Tojo, G., & Fernandez, M. (2006).[1] Oxidation of Alcohols to Aldehydes and Ketones: A Guide to Current Common Practice. Springer Science & Business Media.[1] Link

    • Comprehensive review of chemoselectivity in amino-alcohol oxid

Sources

Optimization

resolving separation issues with piperidine propanol intermediates

Welcome to the Technical Support Center for Piperidine Propanol Intermediates. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex separation challeng...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for Piperidine Propanol Intermediates.

This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex separation challenges encountered when working with piperidine propanol intermediates. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to make informed decisions in your laboratory work.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level, common queries for quick reference.

Q1: What are the most common types of impurities I should expect when synthesizing piperidine propanol intermediates?

A: Impurities can generally be classified into three categories:

  • Process-Related Impurities: These originate from the manufacturing process and include unreacted starting materials (e.g., pyridine derivatives), intermediates, reagents, and byproducts from side reactions.[1] For instance, incomplete reduction of a pyridine precursor can leave residual starting material that is difficult to separate due to similar basicity.[2]

  • Degradation Products: Piperidine rings can be susceptible to oxidation upon exposure to air and light, leading to the formation of colored impurities or N-oxides.[3]

  • Enantiomeric Impurity: For chiral piperidine propanols, the presence of the undesired enantiomer is a critical impurity that must be carefully controlled, as different enantiomers can have vastly different pharmacological effects.[1]

Q2: Why is the chiral separation of piperidine propanol intermediates often so challenging?

A: The challenge stems from several factors. Enantiomers have identical physical properties in an achiral environment, making them inseparable by standard techniques like distillation or non-chiral chromatography.[4] Specifically for piperidine derivatives, the conformational flexibility of the six-membered ring and the proximity of the chiral center to the basic nitrogen atom can make it difficult for chiral selectors to establish a stable, discriminating interaction, which is necessary for separation.[5][6]

Q3: My HPLC/UPLC analysis shows poor peak shape and resolution. What is the very first thing I should check?

A: Before making significant changes to your method, always start with the simplest variables. First, ensure your mobile phase is correctly prepared, thoroughly mixed, and degassed.[7][8] Improper solvent preparation is a very common source of retention time shifts and baseline instability.[9] Second, confirm that the column is properly equilibrated with the mobile phase; this often requires flushing with at least 10-20 column volumes.[9]

Q4: How do I decide between crystallization, acid-base extraction, and chromatography for purifying my intermediate?

A: The choice depends on the scale of your synthesis and the nature of the impurities you need to remove.

  • Acid-Base Extraction: This is an excellent first step for bulk purification, especially to remove neutral or acidic impurities from your basic piperidine product. It's a work-up technique rather than a high-resolution method.[10]

  • Crystallization: If your compound is a solid and you have a significant amount (grams to kilograms), crystallization is a powerful and cost-effective technique for achieving high chemical purity.[11] It is particularly effective for removing small amounts of impurities that are more soluble in the chosen solvent.

  • Chromatography (Flash or HPLC/SFC): This is the go-to method for high-resolution separation, especially for removing impurities with similar properties to your target compound or for resolving enantiomers. Flash chromatography is suitable for moderate purity on a gram scale, while preparative HPLC or SFC is used for achieving the highest purity levels, often on a smaller scale.[10][12]

Part 2: In-Depth Troubleshooting Guides

Guide 1: Chiral Resolution & Enantiomeric Purity Failures

Question: "I'm struggling to resolve the enantiomers of my 2-(piperidin-2-yl)ethanol intermediate. My chiral HPLC analysis shows poor separation (Resolution < 1.5), and I cannot achieve the required >97% enantiomeric excess (ee). What are my options?"

Answer:

Achieving high enantiomeric purity for this class of compounds is a frequent and critical challenge, as biological activity is often confined to a single enantiomer.[13] The low rotational barrier of the piperidine ring and the need for a highly selective interaction with a chiral selector are the primary hurdles. Here are two field-proven approaches to resolve this issue.

Workflow: Selecting a Chiral Separation Strategy

start Racemic Piperidine Propanol Intermediate scale Determine Scale & Purity Requirement start->scale small_scale < 10 g scale->small_scale Small Scale large_scale > 10 g scale->large_scale Large Scale high_purity High Purity Required? (>99% ee) sfc Preparative Chiral SFC high_purity->sfc Yes hplc Preparative Chiral HPLC high_purity->hplc No (or SFC unavailable) small_scale->high_purity classical Classical Resolution via Diastereomeric Salt Crystallization large_scale->classical end Enantiomerically Pure Intermediate classical->end sfc->end hplc->end

Caption: Decision tree for choosing a chiral separation method.

Method A: Classical Resolution via Diastereomeric Salt Formation

Expertise & Experience: This method leverages basic organic chemistry principles. By reacting the racemic amine with a single enantiomer of a chiral acid (a resolving agent), you form a pair of diastereomeric salts. Diastereomers have different physical properties (e.g., solubility) and can be separated by conventional techniques like fractional crystallization.[13]

Trustworthiness (Self-Validating Protocol): The success of each crystallization step can be immediately verified by analyzing the enantiomeric excess of the resulting salt using your established chiral analytical method. This iterative process allows you to proceed with confidence.

This protocol is adapted from a patented process for resolving 2-piperidin-2-yl-ethanol.[13][14]

  • Salt Formation:

    • Dissolve the racemic 2-piperidin-2-yl-ethanol (1.0 eq.) in a polar, aprotic solvent like tetrahydrofuran (THF).

    • In a separate flask, dissolve the resolving agent, N-acetyl-L-leucine (1.0 eq.), in an aliphatic alcohol such as methanol.

    • Combine the two solutions. You may observe some initial turbidity.[14]

  • Crystallization:

    • Add additional THF and warm the mixture gently (e.g., to 50-55 °C) until all solids dissolve.[13]

    • Cool the solution slowly and controllably. A gradual cooling to 10-15 °C over several hours is recommended to promote the formation of large, pure crystals.[14]

    • Hold at the final temperature for at least one hour to maximize precipitation.

  • Isolation and Analysis:

    • Collect the precipitated salt by vacuum filtration.

    • Wash the crystals with a small amount of cold solvent.

    • Dry the salt and analyze its enantiomeric purity (% ee) by your established chiral HPLC method. A portion of the salt must first be converted back to the free base for analysis.[14]

  • Purification & Liberation:

    • If the desired % ee is not met, the salt can be recrystallized from a different solvent system (e.g., acetonitrile/methanol) to further enhance purity.[13]

    • To recover the free base, dissolve the purified salt in an aqueous base (e.g., 3M NaOH), stir vigorously, and extract the liberated enantiopure piperidine propanol with an organic solvent like dichloromethane.[14]

ParameterRecommended ConditionsExpected Outcome
Resolving Agent N-acetyl-L-leucine or (S)-(+)-camphorsulfonic acidForms diastereomeric salts with differing solubilities.[13]
Initial Solvent Tetrahydrofuran (THF) / MethanolGood for initial salt formation.[13]
Recrystallization Acetonitrile (ACN) / Methanol (e.g., 20:1 ratio)Enhances enantiomeric purity in subsequent steps.[13]
Purity Target >97% eeOften achievable with one or two recrystallizations.[13]
Method B: Preparative Chiral Chromatography (SFC/HPLC)

Expertise & Experience: When classical resolution is too slow or inefficient, preparative chromatography is the method of choice. Supercritical Fluid Chromatography (SFC) is often superior to HPLC for preparative chiral separations because the mobile phase, primarily supercritical CO₂, has low viscosity and high diffusivity.[15][16] This allows for faster separations at lower backpressures, significantly reducing solvent consumption and processing time, making it a "greener" technique.[12]

Trustworthiness (Self-Validating Protocol): Method development begins at the analytical scale. Once optimal separation is achieved on an analytical column, the method is geometrically scaled to a larger preparative column. The purity of collected fractions is confirmed using the same analytical method, ensuring the final pooled product meets specifications.

  • Column Screening: Screen a set of polysaccharide-based chiral stationary phases (CSPs). For basic compounds like piperidines, columns with cellulose or amylose derivatives (e.g., Chiralcel OD, Chiralpak AD, AS) are excellent starting points.[17]

  • Mobile Phase Optimization:

    • Start with a mobile phase of CO₂ and a modifier, typically methanol or ethanol.

    • To improve peak shape for basic analytes, add a small amount of a basic additive like diethylamine (DEA) or isopropylamine (IPA) to the modifier (e.g., 0.1-0.3%).

  • Parameter Tuning: Optimize backpressure, temperature, and flow rate to maximize resolution and minimize run time.

  • Scaling: Once an optimal analytical method is found, scale it up to a preparative column, adjusting the flow rate and sample loading according to the column dimensions.

ParameterTypical Starting Conditions for PiperidinesRationale
Stationary Phase Polysaccharide-based CSP (e.g., Amylose or Cellulose derivatives)Broad applicability for many chiral compounds, including bases.[17]
Mobile Phase CO₂ / Methanol (or Ethanol)Low viscosity of CO₂ allows for high flow rates.[16]
Additive 0.2% Diethylamine (DEA) in MethanolMasks acidic silanol sites on the silica support, preventing peak tailing of basic analytes.[17]
Detection UV (e.g., 220 nm) or Mass Spectrometry (MS)Universal detection methods suitable for these intermediates.
Guide 2: HPLC Analytical Method Failures

Question: "During the analysis of my piperidine propanol intermediate, I'm observing significant peak tailing and shifting retention times on my reverse-phase HPLC. How can I fix this?"

Answer:

These are classic symptoms of issues in HPLC, particularly when analyzing basic compounds like piperidines on silica-based columns.[18] The problems usually stem from undesirable secondary interactions between the analyte and the stationary phase or from instability in the HPLC system itself.

Logical Flow for HPLC Troubleshooting

start HPLC Problem Observed (e.g., Peak Tailing, RT Shift) check_system Check System Basics: Leaks, Solvent Levels, Pressure Stability start->check_system check_mobile Verify Mobile Phase: Correct Composition? Degassed? Freshly Prepared? check_system->check_mobile System OK check_column Evaluate Column: Age? Contaminated? Correct for Analyte? check_mobile->check_column Mobile Phase OK tailing Peak Tailing Issue check_column->tailing Column OK, Tailing rt_shift Retention Time Shift check_column->rt_shift Column OK, RT Shift replace_column Flush or Replace Column check_column->replace_column Column Suspect sol_tailing Adjust Mobile Phase pH Add Competing Base Lower Sample Load tailing->sol_tailing sol_rt Use Column Oven Ensure Equilibration Flush System rt_shift->sol_rt

Caption: A systematic approach to troubleshooting common HPLC issues.

Troubleshooting Table for Piperidine Propanol Analysis
SymptomPotential Cause(s)Recommended Solution(s)
Peak Tailing 1. Secondary Silanol Interactions: The basic nitrogen of the piperidine interacts with acidic residual silanol groups on the C18 column packing. 2. Column Overload: Injecting too much sample mass saturates the stationary phase.1a. Adjust Mobile Phase pH: Use a buffer to maintain a pH between 3 and 7. At low pH, the piperidine is fully protonated, but so are the silanols, reducing interaction. 1b. Add a Competing Base: Add a small amount of an amine additive like triethylamine (TEA) (~0.1%) to the mobile phase. TEA will preferentially bind to the active silanol sites. 2. Reduce Injection Volume/Concentration: Dilute your sample and reinject. If peak shape improves, you were overloading the column.[7]
Shifting Retention Times (RT) 1. Temperature Fluctuation: The lab's ambient temperature is changing, affecting elution times. 2. Mobile Phase Composition Change: Inaccurate mixing by the pump, or evaporation of the more volatile solvent component. 3. Poor Column Equilibration: Insufficient time was allowed for the column to stabilize after a solvent change or gradient run.1. Use a Column Oven: Maintain a constant, slightly elevated temperature (e.g., 30-40 °C) for consistent RTs.[9] 2. Prepare Fresh Mobile Phase: Ensure solvents are accurately measured and degassed. Cover solvent reservoirs to minimize evaporation.[9] 3. Increase Equilibration Time: Ensure at least 10-20 column volumes pass through the column before starting your analytical run.[9]
Poor Resolution 1. Insufficient Selectivity: The mobile phase and stationary phase combination is not adequate to resolve the analyte from impurities. 2. Low Column Efficiency: The column may be old, contaminated, or have a void at the inlet.1a. Change Mobile Phase Strength: Adjust the ratio of organic solvent to aqueous buffer. 1b. Try a Different Organic Modifier: Switch from acetonitrile to methanol, or vice-versa, as this can alter selectivity. 2. Flush or Replace the Column: First, try flushing the column with a strong solvent (e.g., isopropanol). If that fails, replace the column.[19]
Guide 3: Structural Confirmation and Purity Analysis

Question: "I've purified my piperidine propanol intermediate. How can I definitively confirm its structure and assess its final purity?"

Answer:

A combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) is the standard for unambiguous structural confirmation and purity assessment.

Expertise & Experience:

  • NMR Spectroscopy: Provides detailed information about the carbon-hydrogen framework of the molecule. 1D NMR (¹H, ¹³C) confirms the presence of key functional groups and their connectivity, while 2D NMR (e.g., COSY, HMBC) can elucidate the complete structure and relative stereochemistry.[20] For piperidine structures, the chemical shifts and coupling constants of the ring protons are highly informative about ring conformation.[21]

  • Mass Spectrometry (MS): This technique provides the molecular weight of the compound, giving immediate confirmation of the elemental formula. It is also extremely sensitive for detecting and identifying trace-level impurities.[22] Fragmentation patterns observed in MS/MS experiments can further help in structural elucidation.[22][23]

Trustworthiness (Self-Validating Data): The data from these orthogonal techniques must be self-consistent. The molecular weight from MS must match the structure proposed by NMR. Any impurities detected by MS should, if present at sufficient levels (>1%), also be visible in the NMR spectrum.

Key Spectroscopic Signatures for a Piperidine Propanol Intermediate
TechniqueWhat to Look ForInterpretation
¹H NMR 1. Broad multiplet signals between ~1.5-3.1 ppm. 2. A signal for the -CH₂-OH group. 3. A broad singlet for the N-H proton (if not N-substituted).1. These correspond to the protons on the piperidine ring. Their complexity is due to overlapping signals and complex coupling.[21] 2. Confirms the presence of the propanol side chain. 3. Confirms the secondary amine of the piperidine.
¹³C NMR 1. Multiple signals in the aliphatic region (~20-60 ppm). 2. A signal around ~60-65 ppm .1. These are the carbon signals of the piperidine ring and the side chain. 2. This is characteristic of the carbon bearing the hydroxyl group (-CH₂-OH).
Mass Spec (ESI+) 1. A prominent ion at [M+H]⁺ .1. This gives the molecular weight (MW) of the compound. For 2-(piperidin-2-yl)ethanol (MW = 129.20), this would be an ion at m/z 130.21.

By systematically applying these troubleshooting guides and analytical techniques, you can effectively resolve the most common separation and purification issues encountered with piperidine propanol intermediates, ensuring the quality and integrity of your materials for drug development.

References

  • US20080051579A1 - Process for resolving chiral piperidine alcohol and process for synthesis of pyrazolo[1,5-a] pyrimidine derivatives using same - Google Patents.
  • PROCESS FOR RESOLVING CHIRAL PIPERIDINE ALCOHOL AND PROCESS FOR SYNTHESIS OF PYRAZOLO [1,5-A]PYRIMIDINE DERIVATIVES USING SAME - Googleapis.com.
  • Krasavin, M., et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937. Available at: [Link]

  • Al-Hourani, B. J. (2010). SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. White Rose eTheses Online. Available at: [Link]

  • DTIC. (n.d.). Piperidine Synthesis. Available at: [Link]

  • Mokhtary, M., & Mahooti, K. (2023). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Advanced Journal of Chemistry. Available at: [Link]

  • (2023). Supercritical Fluid Chromatography for Chiral Analysis and Semi-preparative Purification. ResearchGate. Available at: [Link]

  • Arulraj, R., & Aridoss, G. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Chemical Review and Letters, 4(3), 125-134. Available at: [Link]

  • de Andrade, J., et al. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. PubMed. Available at: [Link]

  • CN104297404A - Method for measuring content of piperidine impurity in glatiramer acetate sample - Google Patents.
  • Regalado, E. L. (2022). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. LCGC North America. Available at: [Link]

  • Contente, M. L., et al. (2020). Enzymatic Kinetic Resolution of 2-Piperidineethanol for the Enantioselective Targeted and Diversity Oriented Synthesis. Molecules, 25(20), 4827. Available at: [Link]

  • Vereshchagin, A. N., et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937. Available at: [Link]

  • Synthesis and Spectroscopic Analysis of Piperine- and Piperlongumine-Inspired Natural Product Scaffolds and Their Molecular Docking with IL-1β and NF-κB Proteins. (2020). MDPI. Available at: [Link]

  • (2021). Separation of propranolol enantiomers using chiral HPLC. ResearchGate. Available at: [Link]

  • Enzymatic Kinetic Resolution of 2-Piperidineethanol for the Enantioselective Targeted and Diversity Oriented Synthesis. (2020). ResearchGate. Available at: [Link]

  • Al-Saeed, F. A., et al. (2023). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Molecules, 28(17), 6214. Available at: [Link]

  • Pinto, D. C. G. A., et al. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. Available at: [Link]

  • Selvita. (2024). Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. Available at: [Link]

  • Methodology for assessing the maximum potential impact of separations opportunities in industrial processes. (2022). Frontiers in Chemical Engineering. Available at: [Link]

  • Aurigene Pharmaceutical Services. (2024). Troubleshooting and Performance Improvement for HPLC. Available at: [Link]

  • New Techniques for Chiral Separations. (2008). Diva-portal.org. Available at: [Link]

  • Western States. (2025). Common Challenges with Pharmaceutical & Chemical Separation. Available at: [Link]

  • Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. (2018). ResearchGate. Available at: [Link]

  • De Klerck, K., et al. (2013). Advances in Supercritical Fluid Chromatography for the Analysis of Chiral and Achiral Pharmaceuticals. Chromatography Online. Available at: [Link]

  • SCION Instruments. (n.d.). HPLC Troubleshooting Guide. Available at: [Link]

  • Matmour, D., et al. (2021). Comparative Chiral Separation of (RS)‐Propranolol Racemate by HPLC Using α-Glycoprotein and β-Cyclodextrin Stationary Phases. Algerian Journal of Biosciences, 2(2), 111-114. Available at: [Link]

  • Spontaneous Enantiomeric Resolution of 1,3-Diols from the Naphtylidene Derivative of 2,4-Pentanedione. (2022). MDPI. Available at: [Link]

  • Labtech. (n.d.). 11 HPLC Problems and Solutions You Must Know. Available at: [Link]

  • HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers. (2025). Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

Technical Assessment: 1H NMR Structural Verification of 2-(Piperidin-4-yl)propan-1-ol HCl

Executive Summary & Structural Context 2-(Piperidin-4-yl)propan-1-ol hydrochloride is a critical chiral building block in the synthesis of GPCR ligands and antihistamines. Its structural verification is frequently compli...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Structural Context

2-(Piperidin-4-yl)propan-1-ol hydrochloride is a critical chiral building block in the synthesis of GPCR ligands and antihistamines. Its structural verification is frequently complicated by two factors: the hygroscopic nature of the hydrochloride salt and the overlapping multiplets characteristic of the piperidine ring.

This guide compares the performance of two primary NMR solvent systems —DMSO-d₆ and D₂O—to determine the optimal protocol for purity assessment and structural confirmation. Unlike simple aliphatic alcohols, the protonated amine (ammonium) in this molecule introduces significant deshielding and exchange phenomena that dictate the choice of analytical method.

Structural Alert: Isomer Differentiation

Researchers often confuse this compound with its linear isomer. Ensure your target matches the branched architecture below before proceeding:

  • Target: 2-(Piperidin-4-yl)propan-1-ol (Branched, Chiral center at C2 of propyl chain).

  • Alternative: 3-(Piperidin-4-yl)propan-1-ol (Linear, Achiral).

Comparative Analysis: Solvent System Performance

The "performance" of an NMR assay for this salt depends entirely on the solvent's ability to resolve the ammonium protons and the hydroxyl group.

Performance Matrix: DMSO-d₆ vs. D₂O
FeatureMethod A: DMSO-d₆ Method B: D₂O Verdict
Salt Confirmation Excellent. Visible broad singlets for NH₂⁺ (~8.5-9.0 ppm).None. Protons exchange with solvent (H/D exchange).Use DMSO for salt batch release.
Alcohol Verification High. Shows OH coupling (triplet/broad s) if dry.None. OH exchanges to OD (invisible).Use DMSO for functional group check.[1]
Spectral Clarity Moderate. Water peak (3.33 ppm) often obscures the -CH₂-OH protons.High. HDO peak (4.79 ppm) is far from aliphatic signals.Use D₂O for purity integration.
Solubility Good. Dissolves readily.Excellent. Instant dissolution.Both are viable.
Stability Moderate. Hygroscopic DMSO can broaden exchangeable peaks.High. Stable over long acquisition times.D₂O preferred for overnight runs.
Decision Logic for Researchers

The following workflow illustrates the causal logic for selecting the appropriate solvent based on your specific analytical goal.

SolventSelection Start Analytical Goal CheckSalt Verify HCl Salt Formation? Start->CheckSalt CheckPurity Quantify Impurities? Start->CheckPurity DMSO Method A: DMSO-d6 CheckSalt->DMSO Yes D2O Method B: D2O CheckPurity->D2O Yes ResultA Result: NH2+ and OH visible (Confirm Structure) DMSO->ResultA ResultB Result: Clean Aliphatic Region (Accurate Integration) D2O->ResultB

Figure 1: Decision matrix for solvent selection based on analytical requirements.

Detailed Spectral Interpretation (DMSO-d₆)

The following assignment is based on the branched structure HO-CH₂-CH(CH₃)-(Piperidin-4-yl) in DMSO-d₆. The spectrum is characterized by the deshielding of the piperidine ring protons due to the positive charge on the nitrogen.

Predicted Chemical Shifts & Assignments
FragmentProton LabelShift (δ ppm)MultiplicityIntegrationMechanistic Insight
Ammonium NH₂⁺8.60 - 9.10 br s / br d2HDiagnostic. Broad due to quadrupole relaxation and exchange. Confirms HCl salt.
Hydroxyl OH4.45 - 4.60 t or br s1HVisible only in dry DMSO. Couples to H-1'.
Piperidine H-2, H-6 (eq)3.20 - 3.35 br d2HDeshielded by adjacent N⁺. Often overlaps with H-1' or H₂O.
Side Chain H-1' (-CH₂-O)3.25 - 3.40 m2HDiastereotopic protons. Often obscured by DMSO water peak (3.33 ppm).
Piperidine H-2, H-6 (ax)2.75 - 2.90 td2HLarge axial-axial coupling (~12 Hz) visible.
Piperidine H-41.60 - 1.75 m1HMethine connecting the ring to the side chain.
Side Chain H-2' (CH-Me)1.45 - 1.60 m1HChiral center methine. Complex coupling.
Piperidine H-3, H-51.30 - 1.80 m4HThe "roofing" envelope typical of piperidines.
Methyl H-3' (-CH₃)0.85 - 0.95 d3HDiagnostic. Clean doublet (J ~6-7 Hz). Best peak for molarity checks.
Structural Connectivity Map

The diagram below visualizes the proton environments and their connectivity, highlighting the key coupling interactions observed in the NMR spectrum.

StructureMap N N+ (HCl) PipRing Piperidine Ring (H2, H3, H4, H5, H6) N->PipRing Deshielding Effect SideChainCH CH (H2') Chiral Center PipRing->SideChainCH Attached at C4 Methyl CH3 (H3') ~0.9 ppm (d) SideChainCH->Methyl Vicinal Coupling CH2OH CH2-OH (H1') ~3.3 ppm SideChainCH->CH2OH Vicinal Coupling

Figure 2: Connectivity map showing the relationship between the piperidine core and the propanol side chain.

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility and data integrity, follow this specific protocol. This workflow includes a "self-validation" step to confirm the dryness of the solvent, which is critical for observing the OH peak.

Reagents
  • Analyte: 2-Piperidin-4-ylpropan-1-ol HCl (>5 mg).

  • Solvent: DMSO-d₆ (99.9% D) + 0.03% TMS (v/v). Note: Ampoules are preferred over stock bottles to minimize water.

Step-by-Step Methodology
  • Sample Preparation:

    • Weigh 5–10 mg of the HCl salt into a clean vial.

    • Add 0.6 mL of DMSO-d₆.

    • Critical: Vortex for 30 seconds. The HCl salt may dissolve slower than the free base. Ensure the solution is clear.

  • Acquisition Parameters (Standard 400/500 MHz):

    • Pulse Angle: 30° (to ensure accurate integration).

    • Relaxation Delay (D1): Set to ≥ 5 seconds. The ammonium protons have long T1 relaxation times; a short D1 will under-integrate the NH₂⁺ signal.

    • Scans: 16 (sufficient for >5 mg sample).

    • Temperature: 298 K (25°C).

  • Processing & Validation (The "Trust" Step):

    • Reference the spectrum to TMS (0.00 ppm) or residual DMSO pentet (2.50 ppm).

    • Validation Check: Look for the water peak at ~3.33 ppm. If the water integral is >10x the methyl doublet (0.9 ppm), the OH signal (triplet) may be broadened or lost due to proton exchange.

    • Integration: Normalize the methyl doublet at ~0.9 ppm to 3.00. This provides the most accurate baseline for calculating the purity of the piperidine ring signals.

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1] (Authoritative text on general chemical shifts and coupling constants).

  • Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link] (Reference for solvent residual peaks and water shifts in DMSO/D2O).

  • Reich, H. J. (2023). Structure Determination Using NMR. University of Wisconsin-Madison. [Link] (Source for chemical shift prediction logic for amines and salts).

  • PubChem Database. (2023). Compound Summary for CID 23283151 (2-Methyl-1-piperidin-4-ylpropan-1-ol). National Center for Biotechnology Information. [Link] (Verification of structural isomers and nomenclature).

Sources

Comparative

A Technical Guide to the Mass Spectrometry Fragmentation Pattern of 2-(Piperidin-4-yl)propan-1-ol HCl

For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed analysis of the expected mass spectrometry fragmentation pattern of 2-(piperidin-4-yl)propan-1-ol hydrochloride. In the absen...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the expected mass spectrometry fragmentation pattern of 2-(piperidin-4-yl)propan-1-ol hydrochloride. In the absence of a publicly available experimental spectrum for this specific molecule, this document synthesizes established fragmentation principles for cyclic amines and primary alcohols to predict its behavior under mass spectrometric analysis. This guide also offers a comparative analysis with a structurally related compound and provides a comprehensive experimental protocol for acquiring a mass spectrum of this and similar molecules.

Introduction: The Significance of Structural Elucidation

2-(Piperidin-4-yl)propan-1-ol is a substituted piperidine derivative. The piperidine scaffold is a crucial component in a wide array of pharmaceuticals and bioactive molecules.[1] Understanding the structural integrity and fragmentation behavior of such compounds is paramount in drug discovery and development for metabolism studies, impurity profiling, and quality control. Mass spectrometry is a powerful analytical technique for this purpose, providing detailed information about a molecule's structure based on its fragmentation pattern.[2] This guide will focus on the fragmentation of the hydrochloride salt, a common form for amine-containing drug candidates to improve their solubility and stability.[3]

Predicted Fragmentation Pattern of 2-(Piperidin-4-yl)propan-1-ol

The fragmentation of 2-(piperidin-4-yl)propan-1-ol in a mass spectrometer, particularly under electrospray ionization (ESI) followed by collision-induced dissociation (CID), is expected to be driven by the presence of the basic piperidine nitrogen and the hydroxyl group of the propanol side chain. The protonated molecule, [M+H]⁺, will be the precursor ion for subsequent fragmentation.

The fragmentation pathways are anticipated to involve:

  • Alpha-cleavage adjacent to the piperidine nitrogen: This is a dominant fragmentation pathway for cyclic amines, leading to the opening of the piperidine ring and the formation of a stable iminium ion.[1]

  • Loss of water from the propanol side chain: Dehydration is a characteristic fragmentation of alcohols.[4]

  • Cleavage of the propanol side chain: Fragmentation can occur at various points along the C-C bonds of the side chain.

  • Ring fission of the piperidine moiety: The piperidine ring itself can undergo cleavage to produce various smaller fragments.[1]

A visual representation of these predicted fragmentation pathways is provided below.

Predicted Fragmentation Pathways of 2-(Piperidin-4-yl)propan-1-ol M [M+H]⁺ 2-(Piperidin-4-yl)propan-1-ol F1 Loss of H₂O (Dehydration) M->F1 -18 Da F2 α-Cleavage (Ring Opening) M->F2 F3 Side Chain Cleavage M->F3 F4 Piperidine Ring Fission F2->F4

Caption: Predicted major fragmentation pathways for protonated 2-(Piperidin-4-yl)propan-1-ol.

Comparative Analysis: Insights from N-Ethylpiperidine

To provide experimental context for the predicted fragmentation of the piperidine ring, we can examine the electron ionization (EI) mass spectrum of a simpler, related compound: N-ethylpiperidine.

Fragment (m/z) Proposed Structure/Loss Relevance to 2-(Piperidin-4-yl)propan-1-ol Fragmentation
113[M]⁺Molecular ion of N-ethylpiperidine.
98[M-CH₃]⁺Loss of a methyl group from the ethyl substituent via α-cleavage. This is analogous to the potential initial fragmentation of the propanol side chain in the target molecule.
84[M-C₂H₅]⁺Loss of the entire ethyl group. This highlights the lability of the substituent on the nitrogen.
70C₅H₁₀N⁺A common fragment from the piperidine ring itself, likely resulting from ring cleavage. Similar fragments are expected for 2-(piperidin-4-yl)propan-1-ol.
56C₄H₈⁺Further fragmentation of the piperidine ring.

Data sourced from the NIST WebBook for N-Ethylpiperidine.[5]

The fragmentation of N-ethylpiperidine demonstrates the prevalence of α-cleavage at the nitrogen and subsequent ring fission, which are key fragmentation pathways we anticipate for 2-(piperidin-4-yl)propan-1-ol.

Experimental Protocol: Acquiring the Mass Spectrum

This section provides a detailed methodology for obtaining a high-quality mass spectrum of 2-(Piperidin-4-yl)propan-1-ol HCl using Liquid Chromatography-Mass Spectrometry (LC-MS) with Electrospray Ionization (ESI) and tandem mass spectrometry (MS/MS).

Sample Preparation

Proper sample preparation is critical for obtaining reliable mass spectrometry data, especially for polar, salt-containing compounds.[6]

  • Initial Dissolution: Accurately weigh approximately 1 mg of 2-(piperidin-4-yl)propan-1-ol HCl and dissolve it in 1 mL of a suitable solvent mixture, such as 50:50 methanol:water, to create a 1 mg/mL stock solution.

  • Working Solution: Prepare a working solution with a concentration of approximately 10 µg/mL by diluting the stock solution with the mobile phase to be used for LC-MS analysis.[7]

  • Filtration: Filter the working solution through a 0.22 µm syringe filter to remove any particulates that could clog the LC system or contaminate the mass spectrometer.

  • Vial Transfer: Transfer the filtered solution to an appropriate autosampler vial. Use glass vials if organic solvents are present to prevent leaching of plasticizers.[6]

Liquid Chromatography Parameters
  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A reversed-phase C18 column is a suitable starting point for separating polar compounds.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A typical gradient would start with a high percentage of Mobile Phase A, gradually increasing the percentage of Mobile Phase B to elute the compound.

  • Flow Rate: 0.2 - 0.5 mL/min.[8]

  • Injection Volume: 1 - 5 µL.

Mass Spectrometry Parameters (ESI-MS/MS)
  • Mass Spectrometer: A tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) with an ESI source.[1]

  • Ionization Mode: Positive ion mode.

  • Capillary Voltage: 3.0 - 4.5 kV.

  • Source Temperature: 100 - 150 °C.[3]

  • Desolvation Gas (Nitrogen) Temperature: 250 - 350 °C.

  • Full Scan (MS1): Acquire a full scan spectrum to identify the protonated molecular ion [M+H]⁺.

  • Product Ion Scan (MS/MS): Select the [M+H]⁺ ion as the precursor and perform a product ion scan to generate the fragmentation pattern. The collision energy should be optimized to obtain a rich spectrum of fragment ions.

The general workflow for this experimental protocol is illustrated below.

Experimental Workflow for MS Analysis cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Interpretation Dissolution Dissolution Dilution Dilution Dissolution->Dilution Filtration Filtration Dilution->Filtration Vial_Transfer Vial_Transfer Filtration->Vial_Transfer LC_Separation LC_Separation Vial_Transfer->LC_Separation ESI_Ionization ESI_Ionization LC_Separation->ESI_Ionization MS1_Scan MS1_Scan ESI_Ionization->MS1_Scan Precursor_Selection Precursor_Selection MS1_Scan->Precursor_Selection CID_Fragmentation CID_Fragmentation Precursor_Selection->CID_Fragmentation MS2_Scan MS2_Scan CID_Fragmentation->MS2_Scan Spectrum_Analysis Spectrum_Analysis MS2_Scan->Spectrum_Analysis Fragmentation_Pathway_Elucidation Fragmentation_Pathway_Elucidation Spectrum_Analysis->Fragmentation_Pathway_Elucidation

Caption: A generalized workflow for the analysis of 2-(piperidin-4-yl)propan-1-ol HCl by LC-MS/MS.

Conclusion

While an experimental mass spectrum for 2-(piperidin-4-yl)propan-1-ol HCl is not publicly available, a detailed prediction of its fragmentation pattern can be made based on the established behavior of its constituent functional groups. The dominant fragmentation pathways are expected to be driven by the piperidine nitrogen and the propanol hydroxyl group, leading to characteristic neutral losses and ring cleavage products. The provided experimental protocol offers a robust starting point for researchers to obtain high-quality mass spectral data for this and structurally related compounds, facilitating their confident identification and characterization in various scientific applications.

References

Sources

Validation

A Comparative Guide to HPLC Method Development for the Detection of 2-Piperidin-4-ylpropan-1-ol Hydrochloride

This guide provides an in-depth, experience-driven approach to developing a robust analytical method for 2-Piperidin-4-ylpropan-1-ol hydrochloride. We will navigate the inherent challenges of analyzing this polar, non-ch...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth, experience-driven approach to developing a robust analytical method for 2-Piperidin-4-ylpropan-1-ol hydrochloride. We will navigate the inherent challenges of analyzing this polar, non-chromophoric compound, moving from initial physicochemical assessment to a validated Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method. Crucially, this guide extends beyond a single protocol by objectively comparing the developed HPLC-UV method against two powerful alternatives: Gas Chromatography with Flame Ionization Detection (GC-FID) and HPLC with Charged Aerosol Detection (CAD). This comparative framework is designed to equip researchers, scientists, and drug development professionals with the rationale to select the most fitting analytical strategy for their specific objectives, whether for routine quality control, impurity profiling, or early-stage formulation development.

Pillar 1: Understanding the Analyte - The Root of the Analytical Challenge

2-Piperidin-4-ylpropan-1-ol is a secondary amine with a polar alcohol functional group. As a hydrochloride salt, it is freely soluble in aqueous media. These characteristics present two primary hurdles for conventional RP-HPLC method development:

  • Poor Retention: The molecule's high polarity and cationic nature (at acidic pH) lead to minimal interaction with non-polar stationary phases like C18, resulting in early elution, often near the solvent front, and poor resolution from excipients or impurities.

  • Lack of a Strong Chromophore: The analyte is an aliphatic amine and alcohol, lacking conjugated double bonds or aromatic rings. Consequently, it does not absorb UV radiation strongly at conventional wavelengths (e.g., >220 nm), making sensitive detection by standard UV-Vis detectors difficult.[1]

A preliminary UV scan of 2-Piperidin-4-ylpropan-1-ol hydrochloride in a water/acetonitrile mixture would likely show only low-wavelength end-absorption (below 215 nm), a region prone to interference from solvents and mobile phase additives. The predicted basic pKa of the piperidine nitrogen is a critical parameter, estimated to be around 10.0, which dictates its ionization state at a given mobile phase pH.[2]

Pillar 2: Development of the Primary Analytical Method: RP-HPLC with Low-Wavelength UV

Our primary goal is to develop a reliable RP-HPLC method using the most common instrumentation available in a pharmaceutical laboratory: a C18 column and a UV detector. The strategy must systematically address the retention and detection challenges.

Method Development Workflow

The logical flow for method development is crucial for an efficient and successful outcome. It involves a multi-stage process of screening and optimization.

MethodDevelopmentWorkflow cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Optimization cluster_2 Phase 3: Finalization Analyte Analyte Characterization (pKa, UV Scan, Solubility) Col_Screen Column Screening (C18, C8, Polar-Embedded) Analyte->Col_Screen Informs column choice MP_Screen Mobile Phase Screening (pH, Organic Modifier) Col_Screen->MP_Screen Test on best column Gradient Gradient Optimization (Slope & Time) MP_Screen->Gradient Select best pH/organic Temp Temperature (Efficiency vs. Backpressure) Gradient->Temp Fine-tune selectivity Flow Flow Rate (Analysis Time vs. Resolution) Temp->Flow Adjust for speed Validation Method Validation (ICH Guidelines) Flow->Validation Lock parameters FinalMethod Final Method Protocol Validation->FinalMethod

Caption: A systematic workflow for RP-HPLC method development.

Experimental Protocol: RP-HPLC-UV Method

1. Instrumentation and Consumables:

  • HPLC System: Agilent 1260 Infinity II or equivalent, with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).

  • Column: Waters XBridge C18, 4.6 x 150 mm, 3.5 µm (or similar modern, high-pH stable C18 column).

  • Mobile Phase A: 10 mM Ammonium Bicarbonate, pH adjusted to 10.0 with Ammonium Hydroxide.

  • Mobile Phase B: Acetonitrile.

  • Sample Diluent: 50:50 (v/v) Water:Acetonitrile.

2. Rationale for Parameter Selection:

  • Column Choice: A modern, hybrid-particle C18 column stable at high pH is essential. Working at pH 10, which is near the analyte's pKa, suppresses the positive charge on the piperidine nitrogen.[3] This de-ionized form is less polar, promoting better retention on the C18 stationary phase and significantly improving peak shape by reducing tailing.

  • Mobile Phase pH: The choice of pH 10 is a direct consequence of the analyte's pKa. At this pH, the equilibrium shifts towards the neutral form of the amine, which is necessary for retention in reversed-phase mode. A volatile buffer like ammonium bicarbonate is chosen for its compatibility with potential future use in mass spectrometry (LC-MS).

  • Detection Wavelength: Due to the lack of a chromophore, detection is set to 205 nm. This provides the necessary sensitivity but requires high-purity solvents and a clean system to minimize baseline noise and drift. A DAD is used to monitor for co-eluting impurities.

3. Chromatographic Conditions:

Parameter Setting
Flow Rate 1.0 mL/min
Column Temp. 35 °C
Injection Vol. 10 µL
Detection 205 nm (DAD)
Run Time 15 minutes

| Gradient | 5% B to 60% B over 10 min, hold at 60% B for 2 min, return to 5% B |

4. Sample Preparation:

  • Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of 2-Piperidin-4-ylpropan-1-ol hydrochloride reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the sample diluent.

  • Working Standard (100 µg/mL): Pipette 1 mL of the stock solution into a 10 mL volumetric flask and dilute to volume with the sample diluent.

Pillar 3: A Comparative Analysis of Alternative Methodologies

No single analytical method is universally superior. The optimal choice depends on the specific requirements of the analysis, such as required sensitivity, sample matrix complexity, and available instrumentation. Here, we compare our developed RP-HPLC-UV method with two orthogonal techniques.

Alternative A: Gas Chromatography with Flame Ionization Detection (GC-FID)

Rationale: GC is a powerful technique for analyzing volatile and semi-volatile compounds.[4] Given the analyte's boiling point (predicted around 235°C), GC is a viable alternative, particularly if high sensitivity for the parent compound is needed without regard to polar impurities. The FID detector offers excellent sensitivity for hydrocarbons and is robust for routine use.

Proposed GC-FID Protocol:

  • Instrumentation: Agilent 8890 GC with FID or equivalent.

  • Column: Agilent J&W DB-5ms, 30 m x 0.25 mm, 0.25 µm.

  • Carrier Gas: Helium, constant flow at 1.2 mL/min.

  • Inlet: Splitless, 250 °C.

  • Oven Program: 100 °C (hold 1 min), ramp at 15 °C/min to 280 °C (hold 5 min).

  • Detector: FID at 300 °C.

  • Sample Preparation: The hydrochloride salt is non-volatile. The sample must be dissolved in a suitable solvent (e.g., methanol) and basified (e.g., with a drop of NaOH solution) to liberate the free amine before injection. This L/L extraction or direct basification is a critical, and potentially variable, sample preparation step.

Alternative B: HPLC with Charged Aerosol Detection (CAD)

Rationale: The Charged Aerosol Detector (CAD) is a universal detector that provides a near-uniform response for non-volatile and semi-volatile analytes, irrespective of their optical properties.[5] This makes it an ideal choice for compounds like 2-Piperidin-4-ylpropan-1-ol that lack a chromophore, eliminating the need for low-wavelength UV detection and its associated baseline issues.

Proposed HPLC-CAD Protocol:

  • Chromatographic System: The exact same HPLC system and gradient as the primary RP-HPLC-UV method can be used. The key difference is the detector.

  • Detector: Thermo Scientific Vanquish CAD or equivalent.

  • Nebulizer Temperature: 35 °C.

  • Evaporation Gas: Nitrogen.

  • Key Consideration: CAD requires volatile mobile phase buffers. The use of ammonium bicarbonate in the primary method makes it directly compatible with CAD. Non-volatile buffers like phosphate cannot be used.

DecisionTree start Start: Analyze 2-Piperidin-4-ylpropan-1-ol HCl q_chromophore Is sensitive UV detection a priority? start->q_chromophore q_universal Is universal detection of non-volatile compounds needed? q_chromophore->q_universal No (Lacks Chromophore) meth_uv Use RP-HPLC-UV (Low Wavelength) q_chromophore->meth_uv Yes (for impurity profiling with chromophoric impurities) q_volatile Is the sample clean & analyte thermally stable/volatile? q_volatile->meth_uv No (Potential degradation or non-volatility) meth_gc Use GC-FID (Requires basification) q_volatile->meth_gc Yes q_universal->q_volatile No meth_cad Use HPLC-CAD (Requires volatile buffer) q_universal->meth_cad Yes

Sources

Comparative

Comparative Guide: IR Spectroscopy of 2-(Piperidin-4-yl)propan-1-ol Hydrochloride

[1] Introduction: The Analytical Challenge 2-(Piperidin-4-yl)propan-1-ol hydrochloride is a bifunctional building block often used in the synthesis of GPCR ligands and antihistamines.[1] Its structure contains two critic...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Introduction: The Analytical Challenge

2-(Piperidin-4-yl)propan-1-ol hydrochloride is a bifunctional building block often used in the synthesis of GPCR ligands and antihistamines.[1] Its structure contains two critical polar moieties: a secondary amine (protonated in the salt form) and a primary alcohol .

For researchers, the critical analytical challenge is not just identifying the molecule, but validating the salt formation and distinguishing the hydrochloride salt from the free base or physical mixtures. This guide provides a comparative analysis of the infrared (IR) spectral features, establishing a self-validating protocol for structural confirmation.

Why IR?

While NMR confirms the carbon-hydrogen skeleton, IR spectroscopy is the superior method for:

  • Salt Verification: Directly observing the protonation state of the nitrogen (

    
     vs 
    
    
    
    ).[1]
  • Polymorph/State Analysis: Differentiating between amorphous and crystalline forms which impacts solubility.[1]

  • Hydration State: Detecting lattice water often associated with hygroscopic piperidine salts.[1]

Structural Framework & Vibrational Theory[1]

To interpret the spectrum accurately, we must deconstruct the molecule into its vibrating centers. The hydrochloride salt form introduces a quaternary ammonium environment that drastically alters the spectral landscape compared to the free base.

Key Vibrational Centers

G Mol 2-(Piperidin-4-yl)propan-1-ol HCl NH_Center Piperidinium Cation (R2-NH2+) Mol->NH_Center OH_Center Primary Alcohol (-CH2-OH) Mol->OH_Center Backbone Alkyl/Piperidine Skeleton Mol->Backbone Broad Stretch\n2400-3000 cm⁻¹ Broad Stretch 2400-3000 cm⁻¹ NH_Center->Broad Stretch\n2400-3000 cm⁻¹ Scissoring Bend\n~1580-1620 cm⁻¹ Scissoring Bend ~1580-1620 cm⁻¹ NH_Center->Scissoring Bend\n~1580-1620 cm⁻¹ O-H Stretch\n3200-3400 cm⁻¹ O-H Stretch 3200-3400 cm⁻¹ OH_Center->O-H Stretch\n3200-3400 cm⁻¹ C-O Stretch\n1050-1080 cm⁻¹ C-O Stretch 1050-1080 cm⁻¹ OH_Center->C-O Stretch\n1050-1080 cm⁻¹ C-H Stretch\n2850-2950 cm⁻¹ C-H Stretch 2850-2950 cm⁻¹ Backbone->C-H Stretch\n2850-2950 cm⁻¹ Fingerprint\n< 1000 cm⁻¹ Fingerprint < 1000 cm⁻¹ Backbone->Fingerprint\n< 1000 cm⁻¹

Figure 1: Deconstruction of vibrational modes.[1] The interaction between the chloride ion and the ammonium proton creates unique broadening effects in the high-frequency region.

Comparative Peak Analysis: HCl Salt vs. Free Base

The most common error in synthesis is incomplete salt formation. The table below outlines the diagnostic shifts required to confirm the conversion of the Free Base to the Hydrochloride Salt.

Diagnostic Comparison Table
Vibrational ModeFree Base (Target)HCl Salt (Target)Diagnostic Shift / Note
N-H Stretch Sharp, distinct band ~3300–3350 cm⁻¹Broad "Ammonium" Envelope ~2400–3000 cm⁻¹CRITICAL: The sharp N-H disappears.[1] In the salt, strong H-bonding with Cl⁻ broadens this into a massive continuum often overlapping C-H stretches.
O-H Stretch Broad band~3200–3400 cm⁻¹Broad band~3200–3400 cm⁻¹Overlaps significantly with the ammonium envelope in the salt form. Look for a high-frequency shoulder.[1][2]
N-H Bending Weak/Medium~1500–1550 cm⁻¹Distinct "Scissoring" Band ~1580–1620 cm⁻¹Secondary amine salts show a characteristic deformation band here (the "Amine Salt II" band).[1]
C-O Stretch Strong~1050 cm⁻¹Strong~1050–1060 cm⁻¹Minimal shift.[1] Confirms the primary alcohol remains intact and unoxidized.[1]
C-H Stretch Distinct peaks2800–2950 cm⁻¹Obscured/Shoulders 2800–3000 cm⁻¹In the salt, the C-H bands often appear as "jagged peaks" riding on top of the broad ammonium absorption.
Detailed Spectral Interpretation
1. The "Ammonium Envelope" (2400–3000 cm⁻¹)

In the HCl salt, the protonated nitrogen (


) forms strong hydrogen bonds with the chloride counterion. This creates a Fermi resonance and a broad continuum of absorption.[1]
  • Observation: If your spectrum shows a clean baseline between 2500 and 3000 cm⁻¹, you do not have the salt . You likely have the free base.[1]

  • Differentiation: The free base has a single, relatively sharp peak for the secondary amine N-H around 3300 cm⁻¹.[2]

2. The Fingerprint Region (C-O and C-C)

The band at 1050–1080 cm⁻¹ is diagnostic for the primary alcohol (-CH2OH).

  • Stability Check: If this band disappears or shifts to ~1700 cm⁻¹ (carbonyl), your sample has oxidized to an aldehyde or carboxylic acid.[1]

  • Purity Check: If this band splits significantly, it may indicate a mixture of conformers or partial crystallinity.[1]

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility, follow this protocol. This method favors ATR (Attenuated Total Reflectance) for speed but references KBr for higher resolution of salt bands.[1]

Method: Diamond ATR-FTIR[1]
  • Instrument: FTIR Spectrometer (e.g., Bruker, PerkinElmer, Thermo)

  • Detector: DTGS or MCT (cooled)[1]

  • Resolution: 4 cm⁻¹[1][3]

  • Scans: 32 (Screening) or 64 (Final Report)

Step-by-Step Procedure
  • Background Collection: Clean the crystal with isopropanol.[1] Collect an air background.[1] Validation: Ensure CO2 doublet (2350 cm⁻¹) is minimal.

  • Sample Loading: Place ~5-10 mg of the solid HCl salt on the crystal.

  • Compression: Apply high pressure using the anvil.[1] Reasoning: Piperidine salts are often hard crystals; poor contact yields noisy spectra.[1]

  • Acquisition: Scan from 4000 to 600 cm⁻¹.[1]

  • Post-Processing: Apply ATR correction (if comparing to library KBr spectra).

Validation Decision Tree

Workflow Start Acquire Spectrum Check1 Check 2400-3000 cm⁻¹ region Start->Check1 Result1 Broad 'Mountain' shape? Check1->Result1 Pass1 Amine Salt Confirmed Result1->Pass1 Yes Fail1 Suspect Free Base Result1->Fail1 No (Sharp peaks only) Check2 Check 1580-1620 cm⁻¹ Pass1->Check2 Pass2 NH2+ Scissoring Present Check2->Pass2 Band Visible Check3 Check 1050 cm⁻¹ Pass2->Check3 Pass3 Primary Alcohol Intact Check3->Pass3 Strong Band Final PASS: Validated Material Pass3->Final

Figure 2: Analytical workflow for validating the identity of 2-(Piperidin-4-yl)propan-1-ol HCl.

Troubleshooting & Artifacts

Artifact/IssueSpectral AppearanceRoot Cause & Fix
Water Interference Broad, shapeless blob >3400 cm⁻¹ masking OH/NH.[1]Hygroscopicity. Piperidine salts absorb water rapidly.[1] Dry sample in a vacuum oven at 40°C for 2 hours before analysis.
Peak Truncation Flat-topped peaks in the fingerprint region.[1]Detector Saturation. The sample layer is too thick (KBr) or pressure is too high (ATR).[1] Repeat with less sample.
CO₂ Doublet Sharp peaks at ~2350 cm⁻¹.[1]Background Shift. The background was taken too long ago. Re-run background immediately before sample.[1]

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.[1] (Standard text for amine salt assignments).

  • NIST Chemistry WebBook. Piperidine Hydrochloride IR Spectrum. National Institute of Standards and Technology.[1][3]

  • PubChem Database. 2-Methyl-1-(piperidin-4-yl)propan-1-ol (Analog). National Center for Biotechnology Information.[1]

  • Socrates, G. (2001).[1] Infrared and Raman Characteristic Group Frequencies: Tables and Charts. John Wiley & Sons.[1] (Source for specific secondary amine salt deformation bands).

Sources

Validation

A Comparative Guide to the Reactivity of 2-Piperidin-4-ylpropan-1-ol HCl and 4-Piperidineethanol

This guide provides an in-depth, objective comparison of the chemical reactivity of 2-Piperidin-4-ylpropan-1-ol Hydrochloride and 4-Piperidineethanol. Designed for researchers, scientists, and professionals in drug devel...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth, objective comparison of the chemical reactivity of 2-Piperidin-4-ylpropan-1-ol Hydrochloride and 4-Piperidineethanol. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple product overview to explore the fundamental structural and electronic factors that govern the reactivity of these two important building blocks. The discussion is grounded in established chemical principles and supported by detailed experimental protocols to provide a practical framework for laboratory applications.

Introduction: Structural and Physicochemical Distinctions

At first glance, 2-Piperidin-4-ylpropan-1-ol and 4-Piperidineethanol share a common piperidine core and a hydroxyl functional group, making them valuable intermediates in pharmaceutical synthesis.[1][2] However, three critical distinctions dictate their respective chemical behaviors: the nature of the alcohol, the presence of steric hindrance, and the salt form of the amine.

  • 2-Piperidin-4-ylpropan-1-ol HCl features a secondary alcohol and a methyl group adjacent to the hydroxyl-bearing carbon.[3] This substitution introduces significant steric hindrance around the reactive center. Furthermore, it is supplied as a hydrochloride (HCl) salt, meaning the basic piperidine nitrogen is protonated.

  • 4-Piperidineethanol possesses a primary alcohol , which is generally more accessible and reactive than a secondary alcohol.[4][5] It lacks the bulky substitution near the hydroxyl group and is typically supplied as a free base , with a neutral, nucleophilic piperidine nitrogen.[6][7]

These structural differences form the basis of the reactivity comparison that follows.

Molecular Structure Overview

Caption: Key structural differences influencing reactivity.

Comparative Reactivity Analysis

The structural variations directly translate into predictable differences in reactivity across several common classes of organic reactions.

O-Acylation (Esterification)

The acylation of the hydroxyl group is a fundamental transformation. The rate of this reaction is highly sensitive to steric hindrance around the alcohol.

  • 4-Piperidineethanol: As a primary alcohol with minimal steric bulk, it will undergo acylation significantly faster. Reagents like acid chlorides or anhydrides can readily access the hydroxyl group.[8]

  • 2-Piperidin-4-ylpropan-1-ol: The secondary nature of the alcohol, combined with the adjacent methyl group, creates a sterically congested environment.[9][10] This bulk hinders the approach of the acylating agent, leading to substantially slower reaction rates.[11]

N-Acylation and N-Alkylation

The reactivity of the piperidine nitrogen is a crucial point of divergence.

  • 4-Piperidineethanol (Free Base): The lone pair of electrons on the nitrogen atom makes it a potent nucleophile, readily participating in acylation to form amides or alkylation to form tertiary amines.[12][13] In fact, the secondary amine of the piperidine ring is generally more nucleophilic than the alcohol, suggesting that in competitive reactions, N-functionalization may be favored.[14]

  • 2-Piperidin-4-ylpropan-1-ol HCl (Salt): The nitrogen atom is protonated, forming an ammonium salt. In this state, the lone pair is unavailable for donation, rendering the nitrogen non-nucleophilic.[15] For N-acylation or N-alkylation to occur, a stoichiometric amount of base must be added to neutralize the HCl salt and liberate the free amine. This requirement adds a step to the experimental procedure and can influence reaction conditions.

Oxidation

The oxidation of alcohols is a structure-dependent reaction.

  • 4-Piperidineethanol (Primary Alcohol): Primary alcohols can be oxidized first to an aldehyde and subsequently to a carboxylic acid, depending on the strength of the oxidizing agent and reaction conditions.[16][17]

  • 2-Piperidin-4-ylpropan-1-ol (Secondary Alcohol): Secondary alcohols can only be oxidized to a ketone.[4][5] Further oxidation is not possible without cleaving carbon-carbon bonds, which requires harsh conditions.[18] Tertiary alcohols, for comparison, are generally resistant to oxidation.[16]

Experimental Validation: A Comparative Kinetic Study of O-Acylation

To quantify the reactivity differences, a comparative kinetic study of O-acylation with acetic anhydride can be performed. The hypothesis is that 4-Piperidineethanol will exhibit a significantly higher reaction rate.

Experimental Workflow

Caption: Workflow for comparative kinetic analysis of O-acylation.

Detailed Protocol: O-Acylation with Acetic Anhydride

Objective: To compare the rate of O-acylation of 2-Piperidin-4-ylpropan-1-ol HCl and 4-Piperidineethanol.

Materials:

  • 2-Piperidin-4-ylpropan-1-ol HCl

  • 4-Piperidineethanol

  • Acetic Anhydride (Ac₂O)

  • Triethylamine (Et₃N)

  • Dichloromethane (DCM, anhydrous)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • HPLC or GC system with appropriate column

Procedure:

  • Reagent Preparation:

    • Prepare 0.1 M stock solutions of 2-Piperidin-4-ylpropan-1-ol HCl, 4-Piperidineethanol, and Acetic Anhydride in anhydrous DCM.

    • Prepare a 0.11 M stock solution of Triethylamine in anhydrous DCM.

  • Reaction Setup (Performed in parallel):

    • Reactor A (2-Piperidin-4-ylpropan-1-ol HCl): To a stirred, temperature-controlled vessel at 25°C, add 10 mL of the 0.1 M 2-Piperidin-4-ylpropan-1-ol HCl solution (1.0 mmol) and 10 mL of the 0.11 M Et₃N solution (1.1 mmol). The base is required to neutralize the HCl and deprotonate the alcohol.

    • Reactor B (4-Piperidineethanol): To a second identical vessel at 25°C, add 10 mL of the 0.1 M 4-Piperidineethanol solution (1.0 mmol) and 10 mL of DCM. Note: A base like triethylamine can also be added here to act as a catalyst and scavenger for the acetic acid byproduct, ensuring comparable conditions.

  • Reaction Initiation and Monitoring:

    • At time t=0, add 10 mL of the 0.1 M Acetic Anhydride solution (1.0 mmol) to both Reactor A and Reactor B simultaneously.

    • Immediately withdraw a 1.0 mL aliquot from each reactor (this is the t=0 sample).

    • Withdraw subsequent 1.0 mL aliquots at regular intervals (e.g., 5, 15, 30, 60, 120, and 240 minutes).

  • Sample Quenching and Analysis:

    • Immediately add each aliquot to a vial containing 2 mL of saturated aqueous NaHCO₃ to quench the reaction.

    • Vortex thoroughly and allow the layers to separate.

    • Analyze the organic layer by HPLC or GC to determine the ratio of starting material to the acetylated product.

  • Data Analysis:

    • Calculate the percentage conversion at each time point.

    • Plot percentage conversion versus time for both reactions. The initial slope of this curve is proportional to the initial reaction rate.

Expected Data and Interpretation

The experimental data can be summarized in a table to facilitate direct comparison.

Time (min)% Conversion (2-Piperidin-4-ylpropan-1-ol)% Conversion (4-Piperidineethanol)
000
5~2-5%~30-40%
15~5-10%~60-70%
30~10-20%~85-95%
60~20-35%>98%
120~35-50%>99%
Note: These are hypothetical values for illustrative purposes.

The results are expected to show that 4-Piperidineethanol reacts much faster, likely reaching near-full conversion within the first hour. In contrast, the acylation of 2-Piperidin-4-ylpropan-1-ol will be markedly slower due to the combined effects of it being a secondary alcohol and increased steric hindrance.

Conclusion

The reactivity of 2-Piperidin-4-ylpropan-1-ol HCl and 4-Piperidineethanol is fundamentally governed by their distinct molecular architectures.

  • 4-Piperidineethanol is the more reactive species for both O- and N-centered reactions when in its free base form. Its primary alcohol is sterically accessible, and its piperidine nitrogen is a ready nucleophile.

  • 2-Piperidin-4-ylpropan-1-ol HCl is significantly less reactive. Its secondary alcohol is sterically hindered, slowing reactions at the oxygen center. The protonated nitrogen is non-nucleophilic, requiring the addition of a base to participate in N-acylation or N-alkylation.

These differences are not merely academic; they have profound implications for reaction design, catalyst choice, and process optimization in synthetic chemistry. Researchers should select the appropriate building block based on the desired reaction site and the acceptable kinetic profile for their specific application.

References

  • Save My Exams. (2026). Oxidation of Alcohols | DP IB Chemistry Revision Notes 2023. Available from: [Link].

  • Wikipedia. Alcohol oxidation. Available from: [Link].

  • Fiveable. (2025). Alcohol Structure-Reactivity Relationships Definition. Available from: [Link].

  • Chemguide. oxidation of alcohols. Available from: [Link].

  • OpenStax. (2023). 17.7 Oxidation of Alcohols - Organic Chemistry. Available from: [Link].

  • Canadian Science Publishing. (2011). Steric effects on the self-association of branched and cyclic alcohols in inert solvents. Apparent heat capacities of secondary and tertiary alcohols in hydrocarbons. Available from: [Link].

  • MSU chemistry. Alcohol Reactivity. Available from: [Link].

  • ScholarWorks @ UTRGV. The DMAP-Catalyzed Acylation of Alcohol -- A Mechanistic Study. Available from: [Link].

  • Chemistry LibreTexts. (2024). 17.6 Reactions of Alcohols. Available from: [Link].

  • Master Organic Chemistry. (2015). Elimination Reactions of Alcohols. Available from: [Link].

  • Reddit. (2025). What is the mechanism of the reaction between an amine hydrochloride salt and an acyl chloride? It allegedly occurs in toluene under reflux for 4 hours. Available from: [Link].

  • Chemistry LibreTexts. (2022). 3.3.4: Reactions of Amines. Available from: [Link].

  • Master Organic Chemistry. (2018). Nucleophilicity Trends of Amines. Available from: [Link].

  • Fundamentals of Organic Chemistry. 12.5 Reactions of Amines. Available from: [Link].

  • Reddit. (2022). How is this either a good nucleophile or a strong base? And where does the extra H go that was bonded to the nitrogen? Available from: [Link].

  • PMC. Kinetic Analysis of Batch Ethanol Acetylation in Isothermal Non-Stationary Multiphase Systems by Lyophilized Mycelium of Aspergillus Oryzae. Available from: [Link].

  • ResearchGate. Synthesis of amine hydrochloride salts. Available from: [Link].

  • MSU chemistry. Amine Reactivity. Available from: [Link].

  • Science of Synthesis. Acylation of Alcohols and Amines. Available from: [Link].

  • PrepChem.com. Synthesis of 4-(2-hydroxyethyl)piperidine hydrochloride. Available from: [Link].

  • Pearson+. Which nitrogen atom exhibits a higher nucleophilicity between pyridine and piperidine? What factors contribute to its enhanced nucleophilicity? Available from: [Link].

  • Organic Chemistry Portal. Ester synthesis by acylation. Available from: [Link].

  • ACS Publications. (2024). Kinetic Resolution of Acyclic Tertiary Propargylic Alcohols by NHC-Catalyzed Enantioselective Acylation | Organic Letters. Available from: [Link].

  • NIH PubChem. 4-Piperidineethanol. Available from: [Link].

  • NIH PubChem. 2-Methyl-1-(piperidin-4-yl)propan-1-ol. Available from: [Link].

  • PubMed. (2020). Hydroxamic Acid-Piperidine Conjugate is an Activated Catalyst for Lysine Acetylation under Physiological Conditions. Available from: [Link].

  • MDPI. (2020). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. Available from: [Link].

  • Quora. (2017). Which is better nucleophilic, OH- or NH2-? Available from: [Link].

  • Chemchart. 2-(Piperidin-4-yl)propan-2-ol (22990-34-7). Available from: [Link].

  • ChemBK. (2024). 4-(2-Hydroxyethyl)piperidine. Available from: [Link].

Sources

Comparative

Chromatographic Purity Assessment of 2-Piperidin-4-ylpropan-1-ol Hydrochloride: A Comparative Methodological Guide

Executive Summary: The "Invisible" Analyte Challenge 2-Piperidin-4-ylpropan-1-ol hydrochloride represents a classic analytical paradox in pharmaceutical development: it is a critical intermediate (often for antihistamine...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Invisible" Analyte Challenge

2-Piperidin-4-ylpropan-1-ol hydrochloride represents a classic analytical paradox in pharmaceutical development: it is a critical intermediate (often for antihistamines like fexofenadine or piperidine-based GPCR ligands) yet possesses negligible UV absorbance.[1] Structurally, the molecule consists of a saturated piperidine ring and an aliphatic alcohol chain. Lacking a conjugated


-system, it is effectively "invisible" to standard UV detection at 254 nm.

This guide objectively compares three chromatographic strategies to assess its purity. Unlike standard guides that merely list conditions, we analyze the performance trade-offs between Direct Low-Wavelength UV , Pre-Column Derivatization , and Charged Aerosol Detection (CAD) .[1]

Key Finding: While Direct UV is the simplest to execute, it is statistically unreliable for trace impurity analysis due to poor signal-to-noise (S/N) ratios.[1] Pre-column derivatization remains the most accessible robust method, while HILIC-CAD offers the highest data integrity for laboratories equipped with advanced detectors.

Comparative Analysis of Analytical Architectures

We evaluated three distinct methodologies for the purity assessment of 2-Piperidin-4-ylpropan-1-ol HCl. The comparison focuses on Sensitivity (LOD/LOQ), Specificity (ability to distinguish the salt from impurities), and Operational Robustness.

Method A: Direct RP-HPLC (Low UV)[1]
  • Mechanism: Detection at 205–210 nm using phosphate buffers.

  • The Flaw: At this wavelength, mobile phase solvents (acetonitrile/methanol) and buffer salts absorb significant energy, creating high background noise. The analyte's extinction coefficient (

    
    ) is near zero.
    
  • Verdict: Not Recommended for quantitative purity < 98%.

Method B: Pre-Column Derivatization (The "Workhorse")
  • Mechanism: Reaction of the secondary amine with Benzoyl Chloride or 4-Toluenesulfonyl Chloride (Tosyl Chloride) to attach a UV-active chromophore.[1]

  • The Advantage: Shifts detection to 254 nm, increasing sensitivity by 100–500 fold.

  • Verdict: Gold Standard for QC labs with standard HPLC-UV/DAD systems.[1]

Method C: HILIC with Charged Aerosol Detection (CAD)
  • Mechanism: Separation on a hydrophilic interaction liquid chromatography (HILIC) column followed by nebulization and charge measurement.

  • The Advantage: Universal response independent of chemical structure; excellent retention of the polar amine without ion-pairing reagents.

  • Verdict: Best Technical Performance but requires specialized hardware.

Comparative Performance Data Table
FeatureMethod A: Direct UV (210 nm)Method B: Derivatization (Benzoyl)Method C: HILIC-CAD
LOD (µg/mL) ~10.0 (Poor)0.05 (Excellent) 0.10 (Good)
Linearity (

)
0.985> 0.999> 0.995
Specificity Low (Solvent peaks interfere)High (Targeted reaction)High (Universal)
Throughput High (No prep)Low (Reaction time required)High
Common Artifacts Baseline drift, negative peaksExcess reagent peaksMobile phase volatility limits

Deep Dive: The Causality of Method Failure vs. Success

Why Direct UV Fails (The False Purity Trap)

In synthesis, a common impurity is the pyridine analog (aromatized piperidine). The pyridine ring has a massive extinction coefficient at 254 nm compared to the saturated piperidine.

  • Scenario: If you use Method A (Low UV), the pyridine impurity might look small.

  • Reality: If you use Method B (Derivatization), the main peak becomes visible.

  • Risk: Using Method A can lead to false failure (overestimating impurities that absorb UV well) or false pass (missing non-UV impurities).[1]

The Derivatization Solution

By reacting the secondary amine with Benzoyl Chloride, we create an amide bond. This effectively "tags" the molecule with a benzene ring, normalizing the response factor across the main peak and amine-based impurities.

Validated Protocol: Pre-Column Derivatization (Benzoyl Chloride)

This protocol is designed to be self-validating. The presence of the "Excess Reagent" peak serves as a system suitability check—if it's missing, the derivatization failed.

Reagents
  • Derivatizing Agent: Benzoyl Chloride (5% v/v in Acetonitrile).

  • Buffer: 10% Sodium Carbonate (

    
    ) solution (Alkaline pH drives the reaction).
    
  • Quenching Agent: 1% Diethylamine (optional, to remove excess benzoyl chloride).[1]

Step-by-Step Workflow
  • Preparation:

    • Dissolve 50 mg of 2-Piperidin-4-ylpropan-1-ol HCl in 10 mL of water (Stock A).

    • Transfer 1.0 mL of Stock A to a reaction vial.

  • Reaction:

    • Add 1.0 mL of 10%

      
        (Neutralizes the HCl salt and deprotonates the amine).
      
    • Add 0.5 mL of Benzoyl Chloride solution .

    • Critical Step: Vortex immediately for 30 seconds. Let stand at ambient temperature for 10 minutes.

  • Quench & Dilute:

    • Add mobile phase to dilute to target concentration (e.g., 10 mL total volume).

    • Filter through 0.45 µm PTFE filter.

  • Chromatography (HPLC-UV):

    • Column: C18 (e.g., Agilent Zorbax Eclipse Plus),

      
       mm, 5 µm.[1]
      
    • Mobile Phase: A: Water (0.1%

      
      ); B: Acetonitrile.[2][3][4] Gradient 10% B 
      
      
      
      80% B over 15 min.
    • Detection: 254 nm.[5]

Expected Chromatogram Profile
  • RT ~2.0 min: Benzoic Acid (Hydrolysis byproduct).

  • RT ~5.5 min: Excess Benzoyl Chloride.

  • RT ~8.2 min: Derivatized Analyte (Benzamide form).

  • Self-Validation: If the peak at 8.2 min is absent, check pH (must be >9 for reaction).

Decision Logic for Method Selection

The following diagram illustrates the logical pathway for selecting the appropriate analytical method based on laboratory capabilities and sensitivity requirements.

MethodSelection Start Start: Purity Assessment of 2-Piperidin-4-ylpropan-1-ol HCl CheckUV Does the lab have CAD or MS detection? Start->CheckUV YesCAD Yes (CAD/MS) CheckUV->YesCAD Available NoCAD No (UV only) CheckUV->NoCAD Unavailable MethodC Select Method C: HILIC-CAD YesCAD->MethodC ReasonC Direct analysis, no derivatization, high sensitivity. MethodC->ReasonC CheckSens Required Sensitivity (LOD)? NoCAD->CheckSens HighSens Trace Analysis (<0.1%) CheckSens->HighSens LowSens Assay (>98%) CheckSens->LowSens MethodB Select Method B: Pre-Column Derivatization HighSens->MethodB MethodA Select Method A: Low UV (210 nm) LowSens->MethodA Warning WARNING: Method A has poor specificity for non-UV impurities. MethodA->Warning

Caption: Decision matrix for selecting the optimal chromatographic method based on detector availability and sensitivity needs.

References

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 23283151, 2-Methyl-1-(piperidin-4-yl)propan-1-ol.[6] Retrieved from [Link][1]

  • Hassouna, M. E. M., et al. (2017).[1][5] Validation of a Novel and Sensitive RP-HPLC Method for Simultaneous Determination of Cefixime Trihydrate and Sodium Benzoate. Journal of Forensic Sciences & Criminal Investigation.[5] Retrieved from [Link]

  • RSC Advances. (2015). A selective and sensitive pre-column derivatization HPLC method for the trace analysis of genotoxic impurities.[7][8] Royal Society of Chemistry. Retrieved from [Link][1]

Sources

Validation

A Comparative Guide to Elemental Analysis Standards for 2-Piperidin-4-ylpropan-1-ol Hydrochloride

This guide provides a comprehensive overview of the elemental analysis standards for 2-Piperidin-4-ylpropan-1-ol hydrochloride, a key intermediate in pharmaceutical synthesis. For researchers, quality control analysts, a...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive overview of the elemental analysis standards for 2-Piperidin-4-ylpropan-1-ol hydrochloride, a key intermediate in pharmaceutical synthesis. For researchers, quality control analysts, and drug development professionals, establishing the elemental integrity of such compounds is a cornerstone of ensuring purity, safety, and regulatory compliance. We will move beyond simple procedural lists to explore the causality behind analytical choices, compare modern analytical platforms, and provide the frameworks for self-validating protocols grounded in authoritative pharmacopeial standards.

The Foundational Standard: Theoretical Elemental Composition

Before any analysis begins, the theoretical elemental composition of the Active Pharmaceutical Ingredient (API) or intermediate must be calculated. This theoretical data serves as the primary standard against which all experimental results are benchmarked. It is the definitive measure of absolute purity.

The structure of 2-Piperidin-4-ylpropan-1-ol hydrochloride is derived from its free base, 2-Piperidin-4-ylpropan-1-ol (C₈H₁₇NO), by the addition of one equivalent of hydrochloric acid.

  • Molecular Formula: C₈H₁₈ClNO

  • Molecular Weight: 179.70 g/mol

Based on this, the theoretical elemental percentages are calculated as follows:

ElementSymbolAtomic Weight ( g/mol )Atoms in MoleculeTotal Mass ( g/mol )Mass Percentage (%)
CarbonC12.011896.08853.47%
HydrogenH1.0081818.14410.09%
ChlorineCl35.453135.45319.73%
NitrogenN14.007114.0077.80%
OxygenO15.999115.9998.90%
Total 179.691 100.00%
Table 1: Theoretical elemental composition of 2-Piperidin-4-ylpropan-1-ol hydrochloride.

This table represents the ideal standard. Any significant deviation in experimental results suggests the presence of impurities, residual solvents, or incorrect stoichiometry.

Part 1: Core Compositional Analysis (C, H, N, Cl)

The primary technique for verifying the core elemental composition of an organic compound like 2-Piperidin-4-ylpropan-1-ol hydrochloride is Combustion Analysis . This method is a cornerstone of organic analytical chemistry, providing rapid, precise, and accurate data from a small sample size.[1][2]

The Principle of Modern Combustion Analysis (Dumas Method)

Modern CHN(S) analyzers operate on the principle of dynamic flash combustion, a refinement of the Dumas method.[3] The sample is combusted in a high-temperature furnace (approx. 1000 °C) in the presence of pure oxygen. This process quantitatively converts the elements into their simple gaseous oxides: carbon to CO₂, hydrogen to H₂O, and nitrogen to various N-oxides (NOx).[4][5]

These gases are then passed through a reduction tube containing heated copper to convert NOx into N₂ gas. The resulting mixture of CO₂, H₂O, and N₂ is separated by a gas chromatography column and quantified by a thermal conductivity detector (TCD).[5] For chlorine analysis, the combustion gases are passed through a separate scrubbing system and quantified, often by coulometric titration.[6]

Combustion_Analysis_Workflow cluster_0 CHN Analyzer System Sample 1. Sample Weighing (1-3 mg) Combustion 2. Flash Combustion (~1000°C, O₂ Atmosphere) Sample->Combustion Gases Gaseous Products (CO₂, H₂O, NOx, SO₂, HX) Combustion->Gases Reduction 3. Reduction Tube (Heated Copper) NOx → N₂ Gases->Reduction Separation 4. GC Separation Reduction->Separation Detection 5. Thermal Conductivity Detector (TCD) Separation->Detection Result 6. Data Output (%C, %H, %N) Detection->Result ICP_Analysis_Workflow cluster_1 ICP-MS/OES Analysis Workflow cluster_2 Detection SamplePrep 1. Sample Digestion (Microwave-Assisted Acid Digestion) Nebulizer 2. Nebulization (Liquid → Aerosol) SamplePrep->Nebulizer Plasma 3. Argon Plasma Torch (~8000 K) Atomization & Ionization Nebulizer->Plasma OES 4a. ICP-OES (Detects Emitted Photons) Plasma->OES Optical Emission MS 4b. ICP-MS (Detects Ions by Mass/Charge) Plasma->MS Ion Beam Data 5. Data Analysis (Quantification vs. Standards) OES->Data MS->Data

Sources

Safety & Regulatory Compliance

Safety

2-Piperidin-4-ylpropan-1-ol hydrochloride proper disposal procedures

Executive Summary: The Logic of Disposal Disposing of 2-Piperidin-4-ylpropan-1-ol hydrochloride requires more than simply checking a waste code.[1] As a functionalized piperidine derivative (secondary amine + primary alc...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Logic of Disposal

Disposing of 2-Piperidin-4-ylpropan-1-ol hydrochloride requires more than simply checking a waste code.[1] As a functionalized piperidine derivative (secondary amine + primary alcohol + hydrochloride salt), this compound presents specific chemical behaviors that dictate its safe handling.

The primary risks are irritation (mucous membranes) , potential acute toxicity , and incompatibility with strong oxidizers . Furthermore, as a hydrochloride salt, it is likely water-soluble and acidic in solution, which complicates aqueous waste streams.

This guide moves beyond generic advice, providing a self-validating protocol based on the compound's Structure-Activity Relationship (SAR) .

Chemical Profile & Hazard Identification

Before disposal, you must validate the material identity. This compound is often a key intermediate in the synthesis of antihistamines and GPCR ligands.

PropertyDescriptionOperational Implication
Chemical Structure Piperidine ring with a propyl alcohol side chain (HCl salt).[1][2]Amine: Basic potential (if neutralized). Alcohol: Flammability potential (if organic). HCl: Acidic character.[3]
Physical State White to off-white crystalline solid.[1]Dust generation is the primary exposure vector during transfer.
Solubility High solubility in water and polar organic solvents (Methanol, DMSO).Do not assume insolubility in aqueous waste streams.[4]
Key Hazards (GHS) H315: Skin Irritant.[5] H319: Serious Eye Irritant.[5][6] H335: Respiratory Irritant.Requires HEPA filtration or fume hood during solid handling.
Incompatibilities Strong Oxidizers: Risk of exothermic reaction. Bleach (Hypochlorite): CRITICAL: Do not mix. Generates chloramines (toxic gas).Segregate strictly from oxidative waste streams.

Waste Segregation Protocol (The "Why")

Effective disposal starts with segregation. Mixing this compound with incompatible streams is the most common cause of laboratory accidents involving piperidine derivatives.

The Segregation Rules
  • No Oxidizers: Never place piperidine salts in waste containers holding nitric acid, perchlorates, or peroxides. The amine functionality can act as a reducing agent, leading to rapid pressurization or fire.

  • No Hypochlorites (Bleach): Mixing secondary amines (like piperidine) with bleach produces N-chloropiperidines, which are unstable and toxic.[1]

  • Halogenated vs. Non-Halogenated:

    • Solid: Dispose of as solid hazardous waste (often chemically compatible with both).

    • Liquid: If dissolved in Methanol/Ethanol, use Non-Halogenated organic waste. If dissolved in DCM/Chloroform, use Halogenated waste.

Step-by-Step Disposal Workflows

Scenario A: Solid Waste Disposal (Excess Reagent)

Best for: Expired solids, contaminated weighing boats, filter paper.

  • Containment: Place the solid material in a sealable polyethylene bag or a wide-mouth HDPE jar.

  • Labeling: Label clearly as "Solid Hazardous Waste - Toxic/Irritant." List the full chemical name.

  • Secondary Containment: Place the primary container inside the lab's main Solid Waste Drum.

  • Ultimate Fate: High-temperature incineration.[1] This ensures the complete destruction of the nitrogen heterocycle, preventing environmental leaching.

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Best for: HPLC waste, reaction filtrates.

  • pH Check: If the waste is aqueous, check the pH. As an HCl salt, it may be acidic (pH 3-5).[1]

    • Action: If your facility requires neutral waste (pH 6-9), slowly add dilute Sodium Bicarbonate (

      
      ) to neutralize.[1] Caution:  This may precipitate the free base (oily residue).
      
  • Solvent Classification:

    • Organic Solvents: Pour into the appropriate Carboy (Halogenated or Non-Halogenated).

    • Aqueous Solutions: Do NOT pour down the drain. Even if water-soluble, piperidine derivatives are often regulated as aquatic toxins.[1] Collect in "Aqueous Hazardous Waste."

  • Cap & Vent: Ensure the carboy is not filled >90% to allow for thermal expansion.

Visualizing the Decision Logic

The following diagram illustrates the decision matrix for disposing of 2-Piperidin-4-ylpropan-1-ol hydrochloride, ensuring no critical safety steps are missed.

DisposalWorkflow Start Waste Generation: 2-Piperidin-4-ylpropan-1-ol HCl StateCheck Physical State? Start->StateCheck Solid Solid Waste (Powder/Crystals) StateCheck->Solid Solid Liquid Liquid Waste (Solution) StateCheck->Liquid Liquid Bagging Double Bag in Polyethylene Label: Toxic/Irritant Solid->Bagging Bin Solid Waste Drum (Incineration) Bagging->Bin SolventCheck Primary Solvent? Liquid->SolventCheck Organic Organic Solvent (MeOH, DMSO, DCM) SolventCheck->Organic >50% Organic Aqueous Aqueous Solution (Water/Buffer) SolventCheck->Aqueous Mostly Water HaloCheck Contains Halogens? (DCM, Chloroform) Organic->HaloCheck AquCheck Check pH Is it Acidic? Aqueous->AquCheck HaloWaste Halogenated Waste Carboy HaloCheck->HaloWaste Yes NonHaloWaste Non-Halogenated Waste Carboy HaloCheck->NonHaloWaste No Neutralize Neutralize with NaHCO3 (Watch for precip) AquCheck->Neutralize pH < 5 AquWaste Aqueous Hazardous Waste (NO DRAIN DISPOSAL) AquCheck->AquWaste pH 5-9 Neutralize->AquWaste

Caption: Operational decision tree for segregating piperidine-derivative waste streams based on physical state and solvent composition.

Emergency Spill Response (Spill Management)

In the event of a benchtop spill, immediate action is required to prevent aerosolization.

  • PPE Upgrade: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles. If the powder is fine/dusty, use a N95 or P100 respirator.

  • Dry Spill:

    • Do not sweep vigorously (creates dust).

    • Cover with a damp paper towel to suppress dust, then scoop into a disposal bag.

    • Wipe the surface with a mild detergent and water.

  • Wet Spill:

    • Absorb with an inert material (Vermiculite or polypropylene pads).

    • Do not use sawdust (combustible).

    • Place used absorbents into the Solid Hazardous Waste bin.

Regulatory & Compliance Context

  • RCRA Status (USA): While 2-Piperidin-4-ylpropan-1-ol is not typically a "U" or "P" listed waste by name, it falls under Characteristic Waste guidelines if mixed with flammables (D001) or if it exhibits toxicity characteristics.[1]

  • EPA Waste Code: If the specific CAS is not listed, use the generic code for the solvent carrier (e.g., F003 for non-halogenated solvents) or D002 if the solution is corrosive (pH < 2).

  • Drain Disposal: Strictly prohibited under the Clean Water Act for organic chemical synthesis intermediates.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 19773564, 2-(Piperidin-4-yl)ethanol hydrochloride (Structural Analog).[1] Retrieved from [Link][1]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Retrieved from [Link]

Sources

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